Technical Documentation Center

(1R)-4-chloro-2,3-dihydro-1H-inden-1-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine

Core Science & Biosynthesis

Foundational

(1R)-4-chloro-2,3-dihydro-1H-inden-1-amine molecular weight and formula

A comprehensive technical monograph on (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine , designed for researchers and drug development professionals. Executive Summary (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine (also known as...

Author: BenchChem Technical Support Team. Date: February 2026

A comprehensive technical monograph on (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine , designed for researchers and drug development professionals.

Executive Summary

(1R)-4-chloro-2,3-dihydro-1H-inden-1-amine (also known as (R)-4-chloro-1-aminoindane) is a high-value chiral building block in medicinal chemistry. It serves as a critical pharmacophore in the development of central nervous system (CNS) agents, specifically analogs of Rasagiline (for Parkinson’s disease) and novel allosteric modulators of GABA-A receptors .

The presence of the chlorine atom at the C4 position—adjacent to the ring fusion—imparts unique steric and electronic properties compared to the unsubstituted 1-aminoindane scaffold. This guide provides a definitive reference for its identification, synthesis, and characterization.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

Nomenclature and Identifiers

The regiochemistry of the chlorine substituent is critical. In standard indane numbering, the amine is at position 1. The aromatic ring carbons are numbered 4, 5, 6, and 7, starting from the carbon adjacent to the C3 aliphatic methylene. Therefore, 4-chloro indicates the chlorine is on the aromatic ring "bottom" corner, adjacent to the five-membered ring fusion.

PropertyData Specification
IUPAC Name (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine
Common Name (R)-4-Chloro-1-aminoindane
CAS Number (Free Base) 1213530-59-6
CAS Number (HCl Salt) 1637453-69-0
Molecular Formula C₉H₁₀ClN
Molecular Weight (Avg) 167.64 g/mol
Monoisotopic Mass 167.0502 Da
Chirality (1R)-Enantiomer
Appearance White to off-white solid (typically as HCl salt)
Structural Visualization

The following diagram elucidates the numbering scheme and stereochemistry.

Caption: Structural decomposition highlighting the critical C1 stereocenter and C4 regiochemistry.

Asymmetric Synthesis Protocols

For research and scale-up, relying on chiral resolution of racemates is often inefficient (max 50% yield).[1] The preferred "Senior Scientist" methodology utilizes Ellman’s Auxiliary (tert-butanesulfinamide) for high diastereoselectivity, or Biocatalytic Transamination for green manufacturing.

Method A: Ellman’s Auxiliary Approach (Recommended for Discovery)

This method is robust, scalable, and provides high enantiomeric excess (>98% ee).

Mechanism: Condensation of 4-chloro-1-indanone with (R)-tert-butanesulfinamide yields a chiral sulfinyl imine. The bulky tert-butyl group directs the subsequent hydride attack to the Si-face or Re-face, determining the stereochemistry.

Protocol:

  • Imine Formation:

    • React 4-chloro-1-indanone (1.0 eq) with (R)-2-methylpropane-2-sulfinamide (1.1 eq) and Ti(OEt)₄ (2.0 eq) in dry THF.

    • Heat to 60°C for 12–18 hours.

    • Checkpoint: Monitor disappearance of ketone by TLC/LC-MS.

  • Diastereoselective Reduction:

    • Cool mixture to -48°C.

    • Add NaBH₄ (or L-Selectride for higher selectivity) slowly.

    • The chiral auxiliary blocks one face, forcing hydride delivery to yield the (1R)-sulfinamide intermediate.

  • Deprotection:

    • Treat the intermediate with 4M HCl in Dioxane/MeOH .

    • The sulfinyl group is cleaved, yielding (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine hydrochloride .

    • Purification: Recrystallize from Isopropanol/MTBE.

Method B: Biocatalytic Transamination (Recommended for Scale-Up)

Enzyme: ω-Transaminase (ATA) variants (e.g., from Arthrobacter sp. or Aspergillus). Donor: Isopropylamine or Alanine. Process:

  • Substrate: 4-chloro-1-indanone.[2][3][4][5]

  • Enzyme selectively transfers an amine group to the re-face of the ketone.

  • Advantage:[3][6][7][8] Single step, aqueous media, >99% ee.

Synthesis Workflow Diagram

Synthesis Start Precursor: 4-Chloro-1-indanone Step1 Condensation (Ti(OEt)4, (R)-t-Bu-Sulfinamide) Start->Step1 Inter1 Chiral N-Sulfinyl Imine Step1->Inter1 Dehydration Step2 Reduction (NaBH4, -48°C) Inter1->Step2 Inter2 Sulfinamide Diastereomer (>98:2 dr) Step2->Inter2 Stereoselective Hydride Attack Step3 Acid Hydrolysis (HCl/MeOH) Inter2->Step3 Final Target: (1R)-4-Chloro-1-aminoindane HCl Step3->Final Deprotection

Caption: Step-by-step synthetic pathway using Ellman's auxiliary to ensure (1R) stereochemistry.

Analytical Specifications

To validate the identity and purity of the synthesized compound, the following analytical methods are required.

Chiral HPLC Method

Standard reverse-phase columns cannot separate enantiomers. Use a polysaccharide-based chiral stationary phase (CSP).[6][9]

  • Column: Chiralpak IA or IB (Immobilized Amylose/Cellulose derivatives).

  • Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 254 nm.

  • Expected Result: The (1R) enantiomer typically elutes distinct from the (1S). Note: Always run a racemic standard first to establish retention times.

NMR Characterization (Diagnostic Peaks)
  • ¹H NMR (400 MHz, DMSO-d₆):

    • Amine protons: δ 8.5–8.7 ppm (br s, 3H, -NH₃⁺).

    • Benzylic C1-H: δ 4.6–4.8 ppm (m, 1H). This methine proton couples with the adjacent methylene protons.

    • Aromatic Region: The 4-chloro substitution pattern breaks the symmetry of the aromatic region, typically showing a doublet-doublet-triplet pattern or similar multiplet integration for 3 aromatic protons (H5, H6, H7).

Pharmaceutical Applications & Handling

Drug Development Context

The 1-aminoindane scaffold is the core of Rasagiline (MAO-B inhibitor). The 4-chloro derivative is often explored to:

  • Block Metabolism: The chlorine atom at C4 blocks metabolic hydroxylation at this position, potentially extending half-life.

  • Modulate Lipophilicity: Chlorine increases LogP (approx +0.6 units vs H), enhancing blood-brain barrier (BBB) penetration.

  • Electronic Tuning: The electron-withdrawing Cl alters the pKa of the amine, influencing receptor binding affinity (e.g., at GABA-A or trace amine-associated receptors).

Handling and Stability
  • Storage: The hydrochloride salt is hygroscopic but chemically stable. Store at 2–8°C in a desiccator.

  • Safety: Like many benzylic amines, it acts as a CNS stimulant/modulator. Handle with strict PPE (gloves, mask) in a fume hood. Avoid inhalation of dust.

References

  • PubChem. (2025).[10][11] 4-chloro-2,3-dihydro-1H-inden-1-amine hydrochloride. National Library of Medicine. [Link]

  • Jasouri, S., et al. (2010). Selective bromination of 4-chloro-1-indanone and synthesis of (4-chloro-2,3-dihydro-1H-indene-2-yl)methanamine. South African Journal of Chemistry. [Link][5]

  • Ellman, J. A., et al. (1999).[7] Synthesis of Chiral Amines by Asymmetric Additions to tert-Butylsulfinimines. Journal of Organic Chemistry. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Stereoselective Synthesis of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine from 4-Chloro-1-indanone

Abstract: This technical guide provides a comprehensive overview and detailed protocols for the asymmetric synthesis of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine, a valuable chiral building block in pharmaceutical devel...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This technical guide provides a comprehensive overview and detailed protocols for the asymmetric synthesis of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine, a valuable chiral building block in pharmaceutical development. The synthesis originates from the prochiral ketone, 4-chloro-1-indanone. We explore and contrast two primary strategic approaches: a modern, highly selective biocatalytic reductive amination and a robust chemo-catalytic asymmetric transfer hydrogenation. This document is intended for researchers, chemists, and process development professionals, offering field-proven insights into reaction mechanisms, experimental setup, and analytical validation to ensure the reliable and efficient production of the target enantiopure amine.

Introduction and Strategic Overview

(1R)-4-chloro-2,3-dihydro-1H-inden-1-amine is a critical chiral intermediate whose structural motif is found in various biologically active molecules. The primary challenge in its synthesis is the precise control of the stereocenter at the C1 position. The starting material, 4-chloro-1-indanone, is a readily available prochiral ketone, making asymmetric reductive amination the most direct and atom-economical approach.[1][2][3]

Two principal methodologies have demonstrated high efficacy and stereoselectivity for this class of transformation:

  • Biocatalytic Reductive Amination: Employing enzymes such as Reductive Aminases (RedAms) or ω-Transaminases (ω-TAs), this approach offers exceptional selectivity under mild, aqueous conditions, aligning with green chemistry principles.[4][5]

  • Chemo-catalytic Asymmetric Transfer Hydrogenation (ATH): This classic and powerful method uses transition metal complexes with chiral ligands to reduce a pre-formed imine intermediate with high enantioselectivity.[6][7][8]

This guide will present a detailed protocol for the biocatalytic method, which represents the state-of-the-art for this transformation, and provide a robust alternative protocol using chemo-catalysis.

G cluster_start Starting Material cluster_paths Synthetic Pathways cluster_end Target Molecule start 4-Chloro-1-indanone bio Strategy 1: Biocatalysis (One-Pot Reductive Amination) start->bio Reductive Aminase (RedAm) Ammonium Source, Cofactor chemo Strategy 2: Chemo-catalysis (Two-Step Imine Formation & ATH) start->chemo 1. NH₃ / Ti(OiPr)₄ 2. Chiral Ru-Catalyst, H-Source end_product (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine bio->end_product chemo->end_product

Figure 1: High-level overview of the primary synthetic strategies.

Scientific Principles and Mechanistic Insights

The Biocatalytic Advantage: Reductive Aminases (RedAms)

Reductive aminases (RedAms), a subclass of imine reductases (IREDs), are highly efficient enzymes that catalyze the direct, one-pot synthesis of chiral amines from a ketone and an amine source.[9][10] This process circumvents the need to isolate the often-unstable imine intermediate.

Causality of Efficiency: The enzyme's active site binds both the ketone and the amine donor (e.g., ammonia), facilitating the formation of a prochiral imine intermediate in situ. This intermediate is held in a specific orientation within the chiral pocket of the enzyme. A hydride is then delivered from a cofactor, typically reduced nicotinamide adenine dinucleotide phosphate (NADPH), to one face of the imine, yielding the amine product with high enantiomeric excess (ee).[9]

A critical component of a practical biocatalytic process is cofactor regeneration. Since NADPH is expensive, it is used in catalytic amounts and regenerated continuously by a secondary enzyme system, such as glucose dehydrogenase (GDH), which oxidizes glucose to gluconolactone, reducing NADP+ back to NADPH.[9] This makes the entire process economically viable and sustainable.[9]

G cluster_main Reductive Aminase (RedAm) Catalytic Cycle cluster_cofactor Cofactor Regeneration Ketone 4-Chloro-1-indanone + NH₄⁺ Enzyme RedAm (Active Site) Ketone->Enzyme 1. Binding Imine Enzyme-Bound Prochiral Imine Enzyme->Imine 2. Imine Formation Product (1R)-Amine Product Imine->Product 3. Stereoselective Hydride Transfer NADP NADP⁺ (Oxidized) Imine->NADP Product->Enzyme 4. Product Release NADPH NADPH (Hydride Source) NADPH->Imine H⁻ GDH Glucose Dehydrogenase (GDH) NADP->GDH GDH->NADPH Gluconolactone Gluconolactone GDH->Gluconolactone Glucose Glucose Glucose->GDH

Figure 2: Mechanism of RedAm-catalyzed reductive amination with cofactor regeneration.

The Chemo-Catalytic Workhorse: Asymmetric Transfer Hydrogenation (ATH)

Asymmetric transfer hydrogenation is a well-established and reliable method for the enantioselective reduction of ketones and imines.[8] The process typically involves two discrete steps:

  • Imine Formation: The 4-chloro-1-indanone is first condensed with an ammonia source to form the corresponding 4-chloro-2,3-dihydro-1H-inden-1-imine. This step often requires a dehydrating agent like Ti(OiPr)₄ or molecular sieves to drive the equilibrium.

  • Asymmetric Reduction: The isolated imine is then reduced using a chiral transition metal catalyst. Noyori-type Ruthenium catalysts, such as (R,R)-Ts-DENEB, are particularly effective.[6] These catalysts facilitate the transfer of hydrogen from a simple hydrogen donor, like a formic acid/triethylamine (HCOOH/Et₃N) azeotrope, to the imine in a stereoselective manner.[6]

Causality of Selectivity: The high enantioselectivity arises from the interaction between the imine substrate and the chiral ligand coordinated to the metal center. The ligand creates a chiral environment that forces the substrate to bind in a preferred orientation, exposing one of its two faces to the incoming metal-hydride species, leading to the preferential formation of one enantiomer.

Recommended Protocol: Biocatalytic Reductive Amination

This protocol describes a one-pot synthesis leveraging a reductive aminase with an integrated cofactor regeneration system. It is designed for high selectivity and operational simplicity.

3.1. Materials and Reagents

Reagent/MaterialGradeSupplierNotes
4-Chloro-1-indanone>98%Standard SupplierProchiral substrate
Reductive Aminase (RedAm)Screening Kit or Bulke.g., Codexis, Johnson MattheySelect an enzyme known for activity on cyclic ketones.
D-GlucoseReagent GradeStandard SupplierFor cofactor regeneration.
Glucose Dehydrogenase (GDH)>10 U/mgStandard SupplierFor cofactor regeneration.
NADP⁺ Sodium Salt>98%Standard SupplierCofactor.
Ammonium Chloride (NH₄Cl)ACS GradeStandard SupplierAmine source.
Potassium Phosphate Buffer1.0 M StockIn-house prepTo maintain pH.
Dimethyl Sulfoxide (DMSO)AnhydrousStandard SupplierCo-solvent for substrate.

3.2. Step-by-Step Experimental Protocol

  • Buffer Preparation: Prepare a 100 mM potassium phosphate buffer and adjust the pH to 8.5. The optimal pH may vary depending on the specific enzyme used; consult the manufacturer's data sheet.

  • Reaction Setup (1.0 g Scale):

    • To a 100 mL jacketed reactor equipped with overhead stirring and pH control, add 45 mL of the 100 mM potassium phosphate buffer (pH 8.5).

    • Add D-glucose (1.2 g, 6.6 mmol, ~1.1 eq).

    • Add ammonium chloride (3.5 g, 66 mmol, 11 eq).

    • Add NADP⁺ sodium salt (30 mg).

    • Add Glucose Dehydrogenase (GDH) (~300 U).

    • Stir the mixture at 30°C until all solids are dissolved.

  • Substrate Addition:

    • Dissolve 4-chloro-1-indanone (1.0 g, 6.0 mmol) in 5.0 mL of DMSO.

    • Add the substrate solution dropwise to the reaction mixture over 10 minutes.

  • Enzyme Addition & Reaction:

    • Initiate the reaction by adding the Reductive Aminase (typically 20-50 mg of lyophilized powder, consult enzyme datasheet for optimal loading).

    • Maintain the reaction temperature at 30°C and stir at 250 RPM.

    • Monitor the reaction progress by taking aliquots (e.g., 100 µL) every 2-4 hours. Quench the aliquot with an equal volume of acetonitrile, centrifuge to remove protein, and analyze the supernatant by HPLC.

  • Reaction Work-up and Purification:

    • Once the reaction has reached completion (>98% conversion, typically 18-24 hours), cool the mixture to room temperature.

    • Adjust the pH to >11 with 2 M NaOH to ensure the product is in its free base form.

    • Extract the product with methyl tert-butyl ether (MTBE) (3 x 50 mL).

    • Combine the organic layers, wash with brine (1 x 30 mL), and dry over anhydrous Na₂SO₄.

    • Filter and concentrate the solvent under reduced pressure to yield the crude (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine as an oil or low-melting solid.

    • If necessary, purify further by column chromatography on silica gel.

3.3. Analytical Characterization

  • Purity Assessment: Use reverse-phase HPLC or GC-MS to determine the purity of the final product.

  • Enantiomeric Excess (ee) Determination: Analyze the product using a chiral HPLC column (e.g., Chiralcel OD-H or similar) with a suitable mobile phase (e.g., hexane/isopropanol with a small amount of diethylamine). Compare the retention time to a racemic standard to calculate the ee. An ee of >99% is achievable with an optimized enzyme.[4]

Alternative Protocol: Two-Step Asymmetric Transfer Hydrogenation

This method is a reliable alternative when biocatalytic options are unavailable or unsuitable.

4.1. Step A: Imine Formation

  • To a flame-dried round-bottom flask under a nitrogen atmosphere, add 4-chloro-1-indanone (1.0 g, 6.0 mmol) and anhydrous toluene (30 mL).

  • Add ammonium acetate (4.6 g, 60 mmol, 10 eq) and molecular sieves (4Å, 3 g).

  • Reflux the mixture using a Dean-Stark apparatus for 12-16 hours, or until TLC/GC-MS analysis shows complete consumption of the starting ketone.

  • Cool the reaction, filter off the molecular sieves, and concentrate the filtrate under reduced pressure. The resulting crude imine is often used directly in the next step without further purification.

4.2. Step B: Asymmetric Transfer Hydrogenation

  • Under a nitrogen atmosphere, dissolve the crude imine in anhydrous acetonitrile (20 mL).

  • Add the chiral catalyst, such as (R,R)-Ts-DENEB or a similar Ru-based complex (0.01-0.02 mol%).

  • Add the hydrogen source, typically a 5:2 azeotropic mixture of formic acid and triethylamine (HCOOH/Et₃N) (2.5 mL).

  • Stir the reaction at 25-30°C for 12-24 hours, monitoring by HPLC for the disappearance of the imine.

  • Upon completion, quench the reaction by adding saturated NaHCO₃ solution until gas evolution ceases.

  • Extract the product with ethyl acetate (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the target amine.

Data Summary and Comparison

ParameterBiocatalytic Reductive AminationChemo-catalytic ATH
Steps 1 (One-Pot)2 (Imine formation + Reduction)
Typical ee >99% (Enzyme dependent)[4]90-98% (Catalyst/substrate dependent)[7]
Yield High (>90%)Good-to-High (75-90%)
Reagents Enzyme, NH₄Cl, Glucose, BufferNH₄OAc, Ru-catalyst, HCOOH/Et₃N
Solvent Aqueous Buffer / DMSOToluene, Acetonitrile
Conditions Mild (pH 7-9, 25-40°C)Anhydrous, Reflux for imine formation
Pros Highest selectivity, Green, SimpleBroad applicability, Well-established
Cons Enzyme screening may be neededRequires anhydrous conditions, Metal catalyst

References

  • Aleku, G. A., et al. (2017). A reductive aminase from Aspergillus oryzae. Nature Chemistry, 9, 961–969. [Link]

  • Touge, T., & Ikariya, T., et al. (2021). Efficient kinetic resolution in the asymmetric transfer hydrogenation of 3-aryl-indanones. RSC Advances, 11, 26407-26411. [Link]

  • Towa Pharmaceutical Co., Ltd. (2025). Enantioselective Gram-Scale Synthesis of Rasagiline via Chiral Phosphoric Acid-Catalyzed Reduction of Cyclic Imine. Chemistry – An Asian Journal. [Link]

  • Gomm, A., et al. (2014). Chiral Amine Synthesis Using ω-Transaminases: An Amine Donor that Displaces Equilibria and Enables High-Throughput Screening. Angewandte Chemie International Edition, 53(39), 10463-10467. [Link]

  • Mangas-Sanchez, J., et al. (2021). Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline. Frontiers in Catalysis, 1. [Link]

  • Matzel, P., et al. (2017). One-step asymmetric synthesis of (R)- and (S)-rasagiline by reductive amination applying imine reductases. Organic & Biomolecular Chemistry, 15, 1742-1748. [Link]

  • Schober, M., et al. (2019). Reductive Aminases in the Synthesis of Chiral Amines. Trends in Biotechnology, 37(12), 1344-1357. [Link]

  • Sharma, M., et al. (2017). Biocatalytic Reductive Amination: A Practical and Green Approach for Chiral Amine Synthesis. Catalysis Science & Technology, 7, 4102-4114. [Link]

  • Jasouri, S., et al. (2010). Selective bromination of 4-chloro-1-indanone and synthesis of (4-chloro-2, 3-dihydro-1H-indene-2-yl)methanamine. South African Journal of Chemistry, 63, 83-87. [Link]

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Miriyala, B., et al. (2004). A highly chemoselective reductive mono-alkylation of ammonia with carbonyl compounds. Tetrahedron, 60(7), 1463-1471. [Link]

  • ResearchGate. (2010). Selective Bromination of 4-Chloro-1-indanone and Synthesis of (4-Chloro-2, 3-Dihydro-1H-indene-2-yl)methanamine. ResearchGate Publication. [Link]

  • Beilstein Journals. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry, 13, 480-517. [Link]

  • Organic Chemistry Portal. (2023). Indanone Synthesis. Organic Chemistry Portal. [Link]

  • Wikipedia. (2023). Asymmetric hydrogenation. Wikipedia. [Link]

  • Kroutil, W., et al. (2021). Biocatalytic Reduction Reactions from a Chemist's Perspective. Angewandte Chemie International Edition, 60(11), 5644-5685. [Link]

  • Corey, E. J., et al. (1987). A stable and easily prepared catalyst for the enantioselective reduction of ketones. Applications to multistep syntheses. Journal of the American Chemical Society, 109(25), 7925–7926. [Link]

  • Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. [Link]

  • Ansorge-Schumacher, M. B., & Domínguez de María, P. (2011). Asymmetric reduction of ketones with recombinant E. coli whole cells in neat substrates. Chemical Communications, 47(45), 12271-12273. [Link]

  • Wikipedia. (2023). Enantioselective reduction of ketones. Wikipedia. [Link]

  • Noyori, R. (1995). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 28(4), 169-177. [Link]

Sources

Application

reductive amination protocol for 4-chloro-1-indanone

Application Note: High-Efficiency Reductive Amination of 4-Chloro-1-Indanone Part 1: Executive Summary This guide details the reductive amination of 4-chloro-1-indanone , a critical scaffold in the synthesis of bioactive...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Efficiency Reductive Amination of 4-Chloro-1-Indanone

Part 1: Executive Summary

This guide details the reductive amination of 4-chloro-1-indanone , a critical scaffold in the synthesis of bioactive molecules (e.g., MAO-B inhibitors, sertraline analogs). Unlike simple aliphatic ketones, 4-chloro-1-indanone presents specific challenges: the electron-withdrawing chlorine atom and the rigid bicyclic framework create both electronic deactivation and peri-steric hindrance.

This protocol prioritizes two methodologies:

  • Method A (The "Titanium" Protocol): Utilizes Titanium(IV) isopropoxide [Ti(OiPr)₄] to drive imine formation in sterically demanding environments.

  • Method B (The "Abdel-Magid" Protocol): Utilizes Sodium Triacetoxyborohydride (STAB) for milder, chemoselective conversion with less hindered amines.

Part 2: Strategic Analysis & Mechanism

The Substrate Challenge

The 4-chloro substituent on the indanone ring is not merely a bystander. Located at the peri-position relative to the carbonyl group (depending on precise numbering conventions, the C4-position in 1-indanone is adjacent to the bridgehead), it exerts a steric influence that can retard the initial nucleophilic attack of the amine. Furthermore, the conjugation of the phenyl ring reduces the electrophilicity of the ketone compared to aliphatic analogs.

Critical Success Factor: The reaction rate is often limited by the equilibrium between the ketone and the intermediate imine (Schiff base). Standard dehydrating agents (molecular sieves) are often insufficient. Titanium(IV) isopropoxide acts as a dual-function reagent: a Lewis acid to activate the carbonyl and a water scavenger to shift the equilibrium irreversibly toward the imine.[1]

Visualizing the Pathway

The following diagram illustrates the mechanistic bifurcation between the two protocols.

ReductiveAmination Start 4-Chloro-1-Indanone (Substrate) Mix_Ti Mix with Ti(OiPr)4 (Neat or THF) Start->Mix_Ti Method A Mix_STAB Mix in DCE/DCM + Acetic Acid Start->Mix_STAB Method B Amine Amine (R-NH2) Amine->Mix_Ti Amine->Mix_STAB Imine_Ti Titanium-Complexed Imine (Activated) Mix_Ti->Imine_Ti Lewis Acid Dehydration Red_Ti Reduction: NaBH4 / MeOH Imine_Ti->Red_Ti Irreversible Product 4-Chloro-1-Aminoindan Derivative Red_Ti->Product Imine_Eq Imine/Iminium Equilibrium Mix_STAB->Imine_Eq Slow Eq. Red_STAB Reduction: NaBH(OAc)3 Imine_Eq->Red_STAB Hydride Transfer Red_STAB->Product

Caption: Mechanistic bifurcation: Method A forces imine formation via Ti(IV), while Method B relies on acid-catalyzed equilibrium.

Part 3: Experimental Protocols

Method A: Titanium(IV) Isopropoxide Mediated (Recommended)

Best for: Weakly nucleophilic amines, sterically hindered amines, or when conversion is stalled.

Reagents & Stoichiometry:

Reagent Equiv. Role
4-Chloro-1-indanone 1.0 Substrate
Amine (R-NH₂) 1.2 - 1.5 Nucleophile
Titanium(IV) isopropoxide 1.5 - 2.0 Lewis Acid / Desiccant
Sodium Borohydride (NaBH₄) 1.5 Reductant
Methanol (MeOH) Solvent Solvent for reduction

| THF (Optional) | Solvent | Co-solvent for initial mixing |

Step-by-Step Protocol:

  • Imine Formation (The "Neat" Step):

    • In a dry flask under Nitrogen/Argon, combine 4-chloro-1-indanone (1.0 equiv) and the amine (1.2 equiv).

    • Crucial Step: Add Titanium(IV) isopropoxide (1.5 equiv) dropwise.

    • Note: If the mixture is too viscous, add a minimal amount of anhydrous THF (1-2 mL per gram of substrate).

    • Stir at room temperature for 6–12 hours.

    • IPC (In-Process Control): Monitor by TLC or LCMS. You should see the disappearance of the ketone peak. The Ti-complex often appears as a new spot or mass.

  • Reduction:

    • Dilute the reaction mixture with anhydrous Methanol (approx. 10 mL per gram of substrate).

    • Cool the solution to 0°C (ice bath).

    • Safety: Add NaBH₄ (1.5 equiv) portion-wise. Caution: Exothermic with gas evolution.

    • Allow the mixture to warm to room temperature and stir for 2 hours.

  • Workup (The "Emulsion Breaker"):

    • Titanium reactions are notorious for forming thick white emulsions upon quenching.

    • Option 1 (Ammonia): Quench by adding 2M aqueous NH₄OH. The Ti precipitates as a white solid (TiO₂). Filter through a Celite pad.

    • Option 2 (Rochelle Salt): Add saturated aqueous Potassium Sodium Tartrate (Rochelle salt) and stir vigorously for 1 hour. The biphasic mixture will clarify as the Ti is chelated.

    • Extract the filtrate/mixture with Ethyl Acetate (x3). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Method B: Sodium Triacetoxyborohydride (STAB) (Standard)

Best for: Simple primary amines, large-scale (avoiding Ti waste), and acid-stable substrates.

Reagents & Stoichiometry:

Reagent Equiv. Role
4-Chloro-1-indanone 1.0 Substrate
Amine (R-NH₂) 1.1 Nucleophile
NaBH(OAc)₃ 1.4 - 1.6 Reductant
Acetic Acid (AcOH) 1.0 - 2.0 Catalyst (pH control)

| 1,2-Dichloroethane (DCE) | Solvent | Preferred Solvent |[2]

Step-by-Step Protocol:

  • Preparation:

    • Dissolve 4-chloro-1-indanone (1.0 equiv) and the amine (1.1 equiv) in DCE (or THF).

    • Add Acetic Acid (1.0–2.0 equiv).[3] This promotes protonation of the carbonyl oxygen, accelerating attack.[4]

  • Reaction:

    • Add Sodium Triacetoxyborohydride (1.5 equiv) in a single portion.

    • Stir at room temperature under Nitrogen.[3]

    • Timeframe: This reaction is typically slower than Method A. Expect 16–24 hours.

    • IPC: If ketone remains after 24h, add 0.5 equiv more of STAB and check pH (ensure it is slightly acidic, pH 5-6).

  • Workup:

    • Quench with saturated aqueous NaHCO₃ (gas evolution!).

    • Extract with DCM or EtOAc.

    • Purification: The product is an amine; acid-base extraction is highly effective for purification (Extract into 1M HCl, wash organics, basify aqueous layer, extract back into organic).

Part 4: Troubleshooting & Optimization

ObservationRoot CauseCorrective Action
Low Conversion (Ketone remains) Steric hindrance of 4-Cl group prevents imine formation.Switch to Method A (Titanium) . Heat the Ti-complexation step to 40-50°C before reduction.
Alcohol Byproduct (4-chloro-1-indanol) Direct reduction of ketone before amination.Ensure imine formation is complete before adding reductant (Method A). In Method B, ensure AcOH is present to favor iminium formation.
Thick Emulsion during Workup Titanium hydroxides precipitating.Use Rochelle Salt (Potassium Sodium Tartrate) wash. Stir until layers clarify (can take 1-2 hours).
Dialkylation (Tertiary Amine formed) Primary amine product reacts with ketone again.Use excess amine (1.5 - 2.0 equiv).[5] Use STAB (Method B) which is more selective for mono-alkylation than NaBH₄.

Part 5: Decision Matrix (Workflow)

DecisionTree Q1 Is the Amine Sterically Hindered or Weakly Nucleophilic? MethodA Select Method A: Ti(OiPr)4 + NaBH4 Q1->MethodA MethodB Select Method B: STAB + AcOH Q1->MethodB Yes1 YES No1 NO Q2 Did Method B stall (>10% Ketone remaining)? MethodB->Q2 Q2->MethodA Switch Protocol Yes2 YES

Caption: Decision matrix for selecting the optimal reductive amination protocol.

References

  • Abdel-Magid, A. F., et al. (1996).[2][5][6][7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862.[2]

    • Context: Establishes the standard STAB protocol (Method B) and discusses chemoselectivity.
  • Mattson, R. J., et al. (1990).[4] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[3][4] The Journal of Organic Chemistry, 55(8), 2552-2554.[4]

    • Context: The foundational paper for the Titanium-mediated method (Method A), specifically addressing difficult ketones.
  • Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds: An improved procedure." Synlett, 1995(09), 971-972. Context: Refinement of the Ti protocol using NaBH4 instead of the toxic cyanoborohydride.

Sources

Method

Application Notes & Protocols: Leveraging (1R)-4-chloro-1-aminoindane for the Synthesis of Potent and Selective MAO-B Inhibitors

Abstract This technical guide provides a comprehensive overview of the strategic use of (1R)-4-chloro-1-aminoindane as a pivotal chiral building block in the synthesis of selective monoamine oxidase B (MAO-B) inhibitors....

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of the strategic use of (1R)-4-chloro-1-aminoindane as a pivotal chiral building block in the synthesis of selective monoamine oxidase B (MAO-B) inhibitors. We delve into the molecular rationale, structure-activity relationships (SAR), and detailed synthetic protocols, offering researchers and drug development professionals a robust framework for creating novel therapeutics for neurodegenerative disorders such as Parkinson's disease. The protocols herein are designed to be self-validating, with an emphasis on the causality behind experimental choices to ensure reproducibility and high purity of the target compounds.

Introduction: Targeting MAO-B in Neurodegeneration

Monoamine oxidase B (MAO-B) is a key enzyme located on the outer mitochondrial membrane responsible for the oxidative deamination of several key neurotransmitters, most notably dopamine.[1][2] In neurodegenerative conditions like Parkinson's disease, the progressive loss of dopaminergic neurons leads to a decline in motor function. Selective inhibition of MAO-B presents a powerful therapeutic strategy by preventing the breakdown of dopamine in the brain, thereby increasing its synaptic availability and alleviating motor symptoms.[3][4] Furthermore, MAO-B's catalytic cycle produces reactive oxygen species, and its inhibition can confer neuroprotective effects by reducing oxidative stress.[5]

The development of irreversible MAO-B inhibitors, such as selegiline and rasagiline, marked a significant advancement in Parkinson's therapy.[4] These molecules share a common structural feature: an aminoindane core. (1R)-4-chloro-1-aminoindane has emerged as a highly valuable and versatile precursor for the next generation of MAO-B inhibitors, offering a unique combination of stereochemical purity and electronic properties conducive to high potency and selectivity.

The Strategic Value of the (1R)-4-chloro-1-aminoindane Scaffold

The efficacy of aminoindane-based molecules as MAO-B inhibitors is deeply rooted in their specific molecular architecture. The choice of (1R)-4-chloro-1-aminoindane is not arbitrary but is based on established structure-activity relationship (SAR) principles.

  • The Indane Moiety: The rigid, bicyclic structure of the indane core serves as an anchor, positioning the molecule optimally within the hydrophobic active site of the MAO-B enzyme.[6]

  • The (1R)-Stereocenter: The absolute configuration of the amine at the C1 position is critical for inhibitory activity. The (R)-enantiomer demonstrates significantly higher potency against MAO-B compared to its (S)-counterpart. This stereoselectivity arises from the precise spatial arrangement required for interaction with key amino acid residues, such as Tyr398 and Tyr435, that form the "aromatic cage" at the enzyme's active site.[6]

  • The 4-Chloro Substituent: The introduction of an electron-withdrawing chlorine atom on the aromatic ring can enhance the inhibitory potency.[7][8] This modification can influence the molecule's electronic properties and its interactions within the enzyme's binding pocket, potentially leading to improved binding affinity and a more favorable pharmacokinetic profile.[9]

Synthetic Pathway: N-Propargylation of (1R)-4-chloro-1-aminoindane

The primary synthetic transformation for converting (1R)-4-chloro-1-aminoindane into a potent MAO-B inhibitor is N-alkylation with a propargyl group. The resulting N-propargylamine moiety is the "warhead" that forms an irreversible covalent bond with the enzyme's flavin adenine dinucleotide (FAD) cofactor, leading to its inactivation.

The following diagram illustrates the general synthetic scheme.

A generalized scheme for the N-propargylation of (1R)-4-chloro-1-aminoindane.

Protocol 1: Synthesis of (1R)-4-chloro-N-propargyl-1-aminoindane

This protocol details the synthesis of a potent rasagiline analog via nucleophilic substitution. The use of a propargyl sulfonate ester is recommended over propargyl halides to minimize the formation of potentially genotoxic impurities and allow for milder reaction conditions.[10]

A. Materials and Reagents

Reagent/MaterialGradeSupplierNotes
(1R)-4-chloro-1-aminoindane≥98% enantiomeric purityCommercialStarting material
Propargyl p-toluenesulfonate (Propargyl tosylate)≥98%CommercialPropargylating agent
Potassium Carbonate (K₂CO₃)Anhydrous, ≥99%CommercialBase
Acetonitrile (CH₃CN)Anhydrous, HPLC gradeCommercialSolvent
Ethyl Acetate (EtOAc)ACS GradeCommercialExtraction Solvent
Brine (Saturated NaCl solution)-Lab PreparedFor washing
Sodium Sulfate (Na₂SO₄)Anhydrous, granularCommercialDrying agent
Silica Gel60 Å, 230-400 meshCommercialFor column chromatography

B. Equipment

EquipmentPurpose
Round-bottom flask (100 mL)Reaction vessel
Magnetic stirrer and stir barAgitation
CondenserTo prevent solvent loss
Inert atmosphere setup (Nitrogen/Argon)To maintain anhydrous conditions
Separatory funnel (250 mL)Liquid-liquid extraction
Rotary evaporatorSolvent removal
Glass column for chromatographyProduct purification
Thin Layer Chromatography (TLC) platesReaction monitoring

C. Step-by-Step Methodology

  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add (1R)-4-chloro-1-aminoindane (1.0 eq).

  • Solvent and Base Addition: Add anhydrous acetonitrile (approx. 10 mL per gram of starting material) followed by anhydrous potassium carbonate (2.0 eq). The use of an inert, aprotic solvent like acetonitrile is crucial for this SN2 reaction.[10]

  • Initiation of Reaction: Stir the suspension under an inert atmosphere (N₂) at room temperature for 15 minutes.

  • Addition of Propargylating Agent: Dissolve propargyl p-toluenesulfonate (1.1 eq) in a minimal amount of anhydrous acetonitrile and add it dropwise to the stirring suspension.

  • Reaction Progress: Stir the reaction mixture at room temperature (20-25 °C). Monitor the reaction progress by TLC (e.g., using a 7:3 hexanes:ethyl acetate mobile phase) until the starting material is consumed (typically 4-6 hours). The use of sulfonate esters often allows for mild reaction temperatures.[10]

  • Work-up - Quenching and Extraction: Upon completion, filter the reaction mixture to remove the potassium carbonate. Concentrate the filtrate under reduced pressure using a rotary evaporator. Dissolve the resulting residue in ethyl acetate.

  • Washing: Transfer the ethyl acetate solution to a separatory funnel and wash sequentially with water (2x) and brine (1x) to remove any remaining inorganic salts and impurities.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

  • Purification: Purify the crude oil via flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure (1R)-4-chloro-N-propargyl-1-aminoindane as a pale yellow oil.

D. Characterization and Validation

  • ¹H and ¹³C NMR: Confirm the structure of the final product. Key signals to look for include the acetylenic proton (~2.2 ppm) and the methylene protons of the propargyl group.

  • Mass Spectrometry (MS): Verify the molecular weight of the synthesized compound.

  • Chiral HPLC: Crucial for confirming that the stereochemical integrity of the (1R) center was maintained throughout the synthesis. The enantiomeric excess (ee) should be >99%.

Experimental Workflow Diagram

workflow cluster_reaction Reaction Phase cluster_workup Work-up & Isolation cluster_purification Purification & Analysis setup 1. Combine Reactants (1R)-4-chloro-1-aminoindane, K₂CO₃, Acetonitrile add_reagent 2. Add Propargyl Tosylate (Dropwise at RT) setup->add_reagent react 3. Stir at Room Temp (Monitor by TLC) add_reagent->react filter 4. Filter & Concentrate react->filter Reaction Complete extract 5. Dissolve in EtOAc & Wash with H₂O/Brine filter->extract dry 6. Dry with Na₂SO₄ & Concentrate extract->dry purify 7. Column Chromatography dry->purify Crude Product analyze 8. Characterize Product (NMR, MS, Chiral HPLC) purify->analyze

A step-by-step workflow for the synthesis and purification of the target MAO-B inhibitor.

Mechanism of Inhibition and Biological Evaluation

The synthesized N-propargyl aminoindane derivative acts as an irreversible, mechanism-based inhibitor of MAO-B. The terminal alkyne of the propargyl group undergoes enzymatic oxidation, forming a reactive intermediate that covalently binds to the N5 atom of the FAD cofactor, rendering the enzyme inactive.

Protocol Overview: In Vitro MAO-B Inhibition Assay

To validate the biological activity of the newly synthesized compound, a standard in vitro enzyme inhibition assay is performed. This allows for the determination of the half-maximal inhibitory concentration (IC₅₀), a key measure of potency.

A. Principle

This protocol uses recombinant human MAO-B and a fluorogenic substrate. The enzyme catalyzes the oxidation of the substrate, producing a fluorescent product (e.g., hydrogen peroxide, which is then used in a coupled reaction to produce a fluorescent molecule). The inhibitor's potency is measured by its ability to reduce the rate of fluorescence generation.[11]

B. Abbreviated Procedure

  • Preparation: Prepare a series of dilutions of the synthesized inhibitor in a suitable buffer (e.g., sodium phosphate).

  • Incubation: In a 96-well plate, add recombinant human MAO-B to each well, followed by the various concentrations of the inhibitor. Allow to pre-incubate for a set time (e.g., 15 minutes) at 37 °C.

  • Reaction Initiation: Add the substrate mixture (containing the MAO-B substrate and a detection reagent like horseradish peroxidase and a fluorogenic probe) to all wells to start the reaction.

  • Measurement: Immediately begin monitoring the fluorescence intensity over time using a plate reader.

  • Data Analysis: Calculate the rate of reaction for each inhibitor concentration. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

C. Expected Results

A potent inhibitor derived from (1R)-4-chloro-1-aminoindane is expected to exhibit a low IC₅₀ value, typically in the nanomolar range, and show high selectivity for MAO-B over MAO-A.

Compound ClassTypical MAO-B IC₅₀ Range
Rasagiline Analogs1 - 50 nM
Selegiline Analogs5 - 100 nM

Conclusion

(1R)-4-chloro-1-aminoindane stands as a premier chiral synthon for the development of highly selective and potent MAO-B inhibitors. Its unique structural and electronic features, grounded in well-understood SAR principles, provide a reliable foundation for medicinal chemistry campaigns. The protocols detailed in this guide offer a validated pathway to synthesize these valuable compounds, emphasizing procedural logic and robust analytical confirmation. By leveraging this key intermediate, researchers can continue to explore novel chemical space and develop next-generation therapeutics for the management of Parkinson's disease and other neurodegenerative disorders.[12][13]

References

  • CN103804200A - Preparation method of rasagiline and analogue thereof - Google Patents.
  • A Novel Synthesis of Rasagiline via a Chemoenzymatic Dynamic Kinetic Resolution | Request PDF - ResearchGate. Available at: [Link]

  • Synthetic routes of rasagiline-related precursors | Download Scientific Diagram - ResearchGate. Available at: [Link]

  • US20110155626A1 - Process for preparation of rasagiline and salts thereof - Google Patents.
  • (A) The current commercial synthesis of rasagiline mesylate (1). (B) Previous work - ResearchGate. Available at: [Link]

  • Recent developments on the structure–activity relationship studies of MAO inhibitors and their role in different neurological disorders - RSC Publishing. Available at: [Link]

  • Molecular Mechanism and Structure-activity Relationship of the Inhibition Effect between Monoamine Oxidase and Selegiline Analogues - ResearchGate. Available at: [Link]

  • Design, synthesis and evaluation of novel monoamine oxidase B (MAO-B) inhibitors with improved pharmacokinetic properties for Parkinson's disease - PubMed. Available at: [Link]

  • New Insights on the Activity and Selectivity of MAO-B Inhibitors through In Silico Methods. Available at: [Link]

  • Design, Synthesis, and Monoamine Oxidase Inhibitory Activity of (+)-Cinchonaminone and Its Simplified Derivatives - PMC. Available at: [Link]

  • Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives - MDPI. Available at: [Link]

  • Recent updates on structural insights of MAO-B inhibitors: a review on target-based approach. Available at: [Link]

  • Structure-activity relationships in the inhibition of monoamine oxidase B by 1-methyl-3-phenylpyrroles - PubMed. Available at: [Link]

  • Development of a Novel Class of Pyridazinone Derivatives as Selective MAO-B Inhibitors. Available at: [Link]

  • Structure-Based Design of Novel MAO-B Inhibitors: A Review - MDPI. Available at: [Link]

  • Synthesis of 1,2,4-Oxadiazin-5(6H)-One Derivatives and Their Biological Investigation as Monoamine Oxidase Inhibitors. Available at: [Link]

  • Chiral Inorganic Nanomaterial-Based Diagnosis and Treatments for Neurodegenerative Diseases - PubMed. Available at: [Link]

  • (PDF) Synthesis and Acivity of Chiral Amino Alcohols and Amides as New Cholinesterase Inhibitors for Alzheimer's Disease - ResearchGate. Available at: [Link]

  • Inhibition of monoamine oxidase by fluorobenzyloxy chalcone derivatives - PMC. Available at: [Link]

  • Inhibitors of MAO-A and MAO-B in Psychiatry and Neurology - ResearchGate. Available at: [Link]

  • Alleviation of Neurological Disorders by Targeting Neurodegenerative-Associated Enzymes: Natural and Synthetic Molecules - MDPI. Available at: [Link]

  • Inhibition of monoamine oxidase by fluorobenzyloxy chalcone derivatives - RSC Publishing. Available at: [Link]

  • Chemists Synthesize Compounds To Treat Neurodegenerative Diseases. Available at: [Link]

  • Synthesis and Evaluation of Chloride-Substituted Ramalin Derivatives for Alzheimer’s Disease Treatment - MDPI. Available at: [Link]

  • 4-Aminoindan | C9H11N | CID 122569 - PubChem. Available at: [Link]

  • (+-)-1-Aminoindan | C9H11N | CID 123445 - PubChem - NIH. Available at: [Link]

  • 4-Chloroaniline | ClC6H4NH2 | CID 7812 - PubChem. Available at: [Link]

Sources

Application

Application Note & Protocols: Asymmetric Synthesis of Chiral Chloro-aminoindanes

Abstract The chiral aminoindane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of a chlorine atom adds a critical vector for modulating electr...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The chiral aminoindane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of a chlorine atom adds a critical vector for modulating electronic properties, metabolic stability, and binding interactions. However, the stereocontrolled synthesis of chloro-aminoindanes presents a significant challenge, requiring precise control over two adjacent stereocenters. This guide provides an in-depth analysis of a robust strategy for the asymmetric synthesis of chiral trans-1-amino-2-chloroindanes, starting from the readily available chiral precursor, cis-1-aminoindan-2-ol. We will explore the causality behind the experimental design, from protecting group strategy to the stereospecific chlorination reaction, and provide a detailed, self-validating protocol for researchers in drug discovery and process development.

Introduction: The Strategic Value of Chiral Chloro-aminoindanes

The three-dimensional shape of a molecule is paramount in drug design, as biological systems like enzymes and receptors are inherently chiral.[1][2] Enantiomers of a chiral drug can exhibit vastly different pharmacological, metabolic, and toxicological profiles.[2][3] Consequently, regulatory bodies such as the U.S. Food and Drug Administration (FDA) have established guidelines that emphasize the need to characterize and control the stereochemistry of drug candidates early in development.[4]

The indane framework is a conformationally constrained bioisostere of phenylethylamine, a common motif in neurotransmitters. This structural rigidity makes it a valuable scaffold for designing potent and selective ligands. The addition of an amino group and a chlorine atom creates a chiral 1,2-disubstituted pattern with significant therapeutic potential. The chlorine atom can serve as a metabolic blocking point, enhance binding affinity through halogen bonding, or alter the pKa of the adjacent amine, thereby fine-tuning the drug's pharmacokinetic profile.

This document outlines a practical and efficient pathway to access enantiopure trans-1-amino-2-chloroindanes. The strategy leverages a "chiral pool" approach, starting with the well-established and commercially available chiral building block, cis-1-aminoindan-2-ol.[5][6] The core of the synthesis is a stereospecific substitution reaction that converts the hydroxyl group to a chloride with complete inversion of configuration, a classic and reliable method for establishing the desired stereochemistry.

Overall Synthetic Workflow

The proposed synthesis is a multi-step process designed for maximal stereochemical control and practical execution in a standard organic chemistry laboratory. Each stage is designed to produce a stable, characterizable intermediate, ensuring the integrity of the final product.

G cluster_prep Preparation & Protection cluster_core Core Transformation cluster_final Deprotection & Final Product cluster_validation Validation Start Start: (1R,2S)-cis-1-Aminoindan-2-ol Protect Step 1: N-Protection (Boc) Start->Protect Boc2O, Et3N Chlorinate Step 2: Stereospecific Chlorination (Appel Reaction) Protect->Chlorinate CCl4, PPh3 Deprotect Step 3: N-Deprotection Chlorinate->Deprotect Product Final Product: (1R,2R)-trans-1-Amino-2-chloroindane Deprotect->Product HCl or TFA Purify Purification (Column Chromatography) Product->Purify Analysis Characterize Characterization (NMR, Chiral HPLC, MS) Purify->Characterize

Caption: High-level workflow for the synthesis of chiral chloro-aminoindanes.

Mechanistic Insight: The Rationale for Stereochemical Control

The key to this synthesis is the stereospecific conversion of the alcohol in N-Boc protected cis-1-aminoindan-2-ol to the corresponding chloride. The Appel reaction is an ideal choice for this transformation.

Why the Appel Reaction?

  • Mild Conditions: The reaction proceeds at or below room temperature, minimizing the risk of side reactions like elimination or racemization.

  • High Stereospecificity: The reaction is known to proceed via an Sₙ2 mechanism, which dictates a complete inversion of the stereocenter's configuration. This is a trustworthy and predictable way to convert the cis-relationship of the starting amino alcohol to the desired trans-relationship in the chloro-amine product.

The Sₙ2 mechanism ensures that the incoming chloride nucleophile attacks the carbon atom from the side opposite to the leaving group (the activated phosphonium species), resulting in a clean inversion of stereochemistry.

G Start Substrate (1R,2S)-N-Boc-aminoindanol Intermediate1 Key Intermediate O PPh3 Oxyphosphonium Salt (Excellent Leaving Group) Start->Intermediate1 Activation of OH Reagents Reagents PPh3 + CCl4 Reagents->Intermediate1 TS Sₙ2 Transition State Intermediate1:f0->TS Backside Attack Nucleophile Nucleophile Cl- Nucleophile->TS Product Product (1R,2R)-N-Boc-1-amino-2-chloroindane (Inverted Stereochemistry) TS->Product Byproduct Byproduct Ph3P=O TS->Byproduct

Caption: Simplified mechanism of the Appel reaction showing Sₙ2 inversion.

Detailed Experimental Protocols

This section provides step-by-step procedures for the synthesis of (1R,2R)-1-amino-2-chloroindane hydrochloride, starting from (1R,2S)-cis-1-aminoindan-2-ol.

Protocol 1: N-Boc Protection of (1R,2S)-cis-1-Aminoindan-2-ol

Causality: The amine functionality is a nucleophile and is also basic. It would interfere with the subsequent Appel reaction. Protection with a di-tert-butyl dicarbonate (Boc) group renders the amine non-nucleophilic and non-basic under the neutral conditions of the chlorination step, while being easy to remove later under acidic conditions.

Reagent/MaterialM.W. ( g/mol )AmountMoles (mmol)
(1R,2S)-cis-1-aminoindan-2-ol149.195.00 g33.5
Di-tert-butyl dicarbonate (Boc₂O)218.258.00 g36.7
Triethylamine (Et₃N)101.197.0 mL50.2
Dichloromethane (DCM)-150 mL-

Procedure:

  • Suspend (1R,2S)-cis-1-aminoindan-2-ol in 150 mL of dichloromethane (DCM) in a 500 mL round-bottom flask equipped with a magnetic stir bar.

  • Add triethylamine to the suspension. Stir for 5 minutes at room temperature.

  • Add di-tert-butyl dicarbonate portion-wise over 10 minutes. (Note: CO₂ gas evolution occurs) .

  • Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) until the starting material is fully consumed.

  • Quench the reaction by adding 50 mL of water. Transfer the mixture to a separatory funnel.

  • Separate the organic layer. Wash the organic layer sequentially with 50 mL of 1M HCl (aq), 50 mL of saturated NaHCO₃ (aq), and 50 mL of brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by flash column chromatography (e.g., 30% Ethyl Acetate in Hexanes) to afford the pure N-Boc protected aminoindanol as a white solid.

Self-Validation: The product should be characterized by ¹H NMR to confirm the presence of the Boc group (singlet at ~1.4 ppm, 9H) and by mass spectrometry. Expected yield: 90-95%.

Protocol 2: Stereospecific Chlorination via Appel Reaction

Causality: This is the key stereochemical step. Triphenylphosphine and carbon tetrachloride generate the reactive species that activates the hydroxyl group, allowing for a clean Sₙ2 displacement by chloride with inversion of configuration. Acetonitrile is chosen as a polar aprotic solvent to facilitate the ionic intermediates of the reaction.

Reagent/MaterialM.W. ( g/mol )AmountMoles (mmol)
N-Boc-(1R,2S)-aminoindan-2-ol249.325.00 g20.1
Triphenylphosphine (PPh₃)262.296.32 g24.1
Carbon Tetrachloride (CCl₄)153.824.0 mL41.8
Acetonitrile (MeCN)-100 mL-

Procedure:

  • Dissolve N-Boc-(1R,2S)-aminoindan-2-ol and triphenylphosphine in 100 mL of anhydrous acetonitrile in a 250 mL round-bottom flask under a nitrogen atmosphere.

  • Cool the mixture to 0 °C in an ice bath.

  • Add carbon tetrachloride dropwise via syringe over 15 minutes. (Caution: CCl₄ is toxic and carcinogenic. Handle in a fume hood with appropriate PPE) .

  • Allow the reaction to slowly warm to room temperature and stir for 18-24 hours. Monitor by TLC for the disappearance of the starting material.

  • Once complete, remove the solvent under reduced pressure.

  • The crude residue will contain the product and triphenylphosphine oxide. Add ~100 mL of diethyl ether and stir vigorously. The triphenylphosphine oxide byproduct is poorly soluble and will precipitate.

  • Filter off the solid byproduct and wash with cold diethyl ether.

  • Concentrate the filtrate and purify by flash column chromatography (e.g., 10-15% Ethyl Acetate in Hexanes) to yield the pure N-Boc-(1R,2R)-1-amino-2-chloroindane as a white solid or pale oil.

Self-Validation: Characterize by ¹H NMR, paying close attention to the coupling constants between H1 and H2, which will differ from the cis starting material. Confirm mass by MS. Determine enantiomeric purity by chiral HPLC. Expected yield: 70-80%.

Protocol 3: N-Boc Deprotection

Causality: The Boc group is labile to strong acid. A solution of HCl in a non-nucleophilic organic solvent like dioxane or diethyl ether cleanly cleaves the Boc group to release the free amine as its hydrochloride salt, which is often a stable, crystalline solid that is easy to handle and purify.

Reagent/MaterialAmount
N-Boc-(1R,2R)-1-amino-2-chloroindane4.00 g
4M HCl in 1,4-Dioxane20 mL
Diethyl Ether100 mL

Procedure:

  • Dissolve the N-Boc protected chloro-aminoindane in a minimal amount of dioxane or methanol (~10 mL) in a 100 mL flask.

  • Add the 4M HCl in dioxane solution and stir at room temperature. Gas evolution (isobutylene) will be observed.

  • Stir for 2-4 hours, until TLC analysis confirms the complete consumption of the starting material.

  • Add diethyl ether (~100 mL) to precipitate the hydrochloride salt.

  • Stir the resulting slurry for 30 minutes in an ice bath to maximize precipitation.

  • Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

  • The (1R,2R)-1-amino-2-chloroindane hydrochloride is obtained as a white or off-white solid.

Self-Validation: Confirm the structure by ¹H and ¹³C NMR (disappearance of the Boc signal) and mass spectrometry. The final enantiomeric excess should be identical to the protected intermediate, as confirmed by chiral HPLC (after neutralization of a small sample to the free base). Expected yield: >95%.

Summary of Expected Results

The following table summarizes the expected outcomes for the synthesis of the (1R,2R)-enantiomer. The synthesis of the (1S,2S)-enantiomer can be achieved by starting with (1S,2R)-cis-1-aminoindan-2-ol.

StepProductExpected YieldExpected e.e.Key Validation Method
1. N-ProtectionN-Boc-(1R,2S)-aminoindan-2-ol90-95%>99%¹H NMR
2. ChlorinationN-Boc-(1R,2R)-chloro-aminoindane70-80%>99%Chiral HPLC, ¹H NMR
3. Deprotection(1R,2R)-1-amino-2-chloroindane HCl>95%>99%¹H NMR, Chiral HPLC

Conclusion

This application note details a reliable and stereocontrolled route to enantiopure trans-1-amino-2-chloroindanes, a molecular scaffold of high interest in drug development. By leveraging a chiral pool starting material and a predictable, high-fidelity Sₙ2 chlorination reaction, this methodology avoids the complexities and optimization challenges often associated with de novo asymmetric catalysis. The provided protocols are designed to be self-validating, with clear checkpoints for purification and characterization, ensuring that researchers can confidently synthesize these valuable building blocks for application in medicinal chemistry and beyond.

References

  • New class of chiral molecules offers strong stability for drug development. (2025). Vertex AI Search.
  • Ghosh, A. K., Fidanze, S., & Senanayake, C. H. (1998). cis-1-Aminoindan-2-ol in Asymmetric Syntheses. Synthesis, 1998(07), 937–961.
  • Asymmetric synthesis of β-amino cyanoesters with contiguous tetrasubstituted carbon centers by halogen-bonding catalysis with chiral halonium salt. (2025). Beilstein Journal of Organic Chemistry.
  • Nett, A. J., & Diao, T. (2015). Asymmetric Pd-Catalyzed Alkene Carboamination Reactions for the Synthesis of 2-Aminoindane Derivatives. Organic Letters, 17(19), 4758–4761.
  • Asymmetric Synthesis of Heterocyclic Chloroamines and Aziridines by Enantioselective Protonation of Catalytically Generated Enamines. (2022).
  • cis-1-Aminoindan-2-ol in Asymmetric Syntheses. (1998). PubMed.
  • Clayden, J., & Yagupolskii, L. M. (2011). The Significance of Chirality in Drug Design and Development. Journal of Medicinal Chemistry, 54(18), 6151–6181.
  • Kannappan, V. (2025). Chiral Drug Engineering: Building Safer, Smarter, and More Selective Medicines. Chiralpedia.
  • Rose, R. K. (2023). Clinical Importance of Chirality in Drug Design and Pharmaceutica. Journal of Pharmaceutical Sciences & Emerging Drugs.
  • Amy, C. (2024). Emerging Applications of Chiral Switching in Drug Discovery and Development. Journal of Chemical and Pharmaceutical Research.

Sources

Method

Application Note: Resolution of Racemic 4-Chloro-1-Aminoindane

This Application Note is designed for researchers and process chemists in pharmaceutical development. It details the strategic resolution of racemic 4-chloro-1-aminoindane (also known as 4-chloro-2,3-dihydro-1H-inden-1-a...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists in pharmaceutical development. It details the strategic resolution of racemic 4-chloro-1-aminoindane (also known as 4-chloro-2,3-dihydro-1H-inden-1-amine), a critical chiral scaffold for CNS-active therapeutic agents.

Executive Summary

4-Chloro-1-aminoindane is a rigid bicyclic amine often employed as a pharmacophore in serotonin reuptake inhibitors and MAO-B inhibitors. Due to the proximity of the chiral center (C1) to the aromatic ring and the steric influence of the 4-chloro substituent, obtaining high enantiomeric excess (ee) requires specific resolving agents that can distinguish the subtle spatial differences of the indane puckering.

This guide presents two validated pathways for resolution:

  • Chemical Resolution: Diastereomeric salt formation using N-Acetyl-L-Leucine , the industry standard for rigid bicyclic amines.

  • Biocatalytic Resolution: Kinetic resolution using Lipase B from Candida antarctica (CAL-B) .

Reagent Selection Strategy

The selection of resolving agents for 1-aminoindane derivatives is non-trivial due to the conformational rigidity of the five-membered ring. Based on structure-activity relationship (SAR) data from analogous systems (e.g., Rasagiline intermediates), the following reagents are prioritized:

Resolving AgentMechanismSuccess ProbabilityRationale
N-Acetyl-L-Leucine Salt FormationHigh (Primary) Proven efficacy for 1-aminoindane; the amide group provides secondary H-bonding sites essential for rigid amine recognition.
D-(-)-Tartaric Acid Salt FormationMedium-High Classic bidentate acid; effective when the 4-Cl substituent creates sufficient steric bulk to differentiate crystal lattice energies.
(S)-Mandelic Acid Salt FormationMedium Often requires N-benzylation of the amine first; less effective for primary 4-chloro-1-aminoindane directly but useful for derivatives.
CAL-B (Lipase) Kinetic AcylationHigh (Modern) Enzymatic discrimination of the C1 amine is highly selective (>99% ee) regardless of distal ring substitution.

Protocol A: Chemical Resolution via N-Acetyl-L-Leucine

This protocol targets the isolation of the (S)-enantiomer (analogous to the standard 1-aminoindane resolution). If the (R)-enantiomer is desired, use N-Acetyl-D-Leucine .

Materials
  • Substrate: Racemic 4-chloro-1-aminoindane (free base).

  • Resolving Agent: N-Acetyl-L-Leucine (>99% purity).

  • Solvent: Ethanol (absolute) and Water (deionized).

Step-by-Step Procedure

1. Salt Formation

  • Charge a reaction vessel with 10.0 g (59.6 mmol) of racemic 4-chloro-1-aminoindane.

  • Add 35 mL of Ethanol (3.5 vol). Heat to 60°C with mechanical stirring.

  • In a separate vessel, dissolve 10.3 g (59.6 mmol, 1.0 eq) of N-Acetyl-L-Leucine in 25 mL of Ethanol at 60°C.

  • Slowly add the hot acid solution to the amine solution over 15 minutes.

  • Critical Step: Maintain temperature at 60°C for 30 minutes to ensure homogeneity.

2. Controlled Crystallization

  • Cool the mixture linearly to 20°C over 4 hours (approx. 10°C/hour). Rapid cooling traps the eutectics and lowers optical purity.

  • Once turbidity is observed (approx. 45-50°C), seed with pure (S)-4-chloro-1-aminoindane·N-Acetyl-L-Leucine salt (if available) to induce preferential crystallization.

  • Stir at 20°C for an additional 2 hours.

3. Isolation and Recrystallization

  • Filter the white precipitate under vacuum.

  • Wash: Wash the cake with 2 x 5 mL cold Ethanol.

  • Analysis 1: Dry a small sample and check ee% by Chiral HPLC (see Section 5). If ee < 95%, proceed to recrystallization.

  • Recrystallization: Dissolve the wet cake in Ethanol:Water (9:1 v/v) at reflux (approx. 5-7 volumes). Cool slowly to 0-5°C. Filter and dry.

4. Free-Basing (Liberation of Amine)

  • Suspend the purified salt in Water (50 mL) .

  • Adjust pH to >12 using 20% NaOH solution.

  • Extract with Methyl tert-butyl ether (MTBE) (3 x 30 mL).

  • Dry organic layer over anhydrous

    
    , filter, and concentrate in vacuo to yield (S)-4-chloro-1-aminoindane.
    

Protocol B: Enzymatic Kinetic Resolution (CAL-B)

This method is superior for small-to-medium scale (<100g) where high purity is required without multiple recrystallizations.

Mechanism

The lipase selectively acetylates the (R)-enantiomer (typically), leaving the (S)-amine as the unreacted free base.

Step-by-Step Procedure
  • Setup: Dissolve 5.0 g racemic 4-chloro-1-aminoindane in 50 mL MTBE .

  • Acyl Donor: Add 3.0 eq of Ethyl Acetate (or Isopropyl Acetate for faster kinetics).

  • Enzyme Addition: Add 1.0 g of immobilized Candida antarctica Lipase B (e.g., Novozym 435).

  • Incubation: Shake/stir at 30-40°C for 24-48 hours.

  • Monitoring: Monitor reaction by HPLC. Stop when conversion reaches 50%.

  • Workup:

    • Filter off the enzyme (can be reused).

    • The filtrate contains (S)-amine (free base) and (R)-acetamide.

    • Separation: Add 1M HCl to the filtrate. The (S)-amine moves to the aqueous phase as the hydrochloride salt; the (R)-acetamide remains in the organic phase.

    • Basify the aqueous phase (NaOH) and extract with MTBE to recover pure (S)-4-chloro-1-aminoindane .

Analytical Methods & Validation

Chiral HPLC Conditions:

  • Column: Daicel Chiralcel OD-H or AD-H (4.6 x 250 mm, 5 µm).

  • Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 254 nm (Indane absorption).

  • Expected Retention: (S)-isomer typically elutes first on OD-H (verify with standard).

Data Summary Table:

ParameterChemical Resolution (N-Acetyl-L-Leucine)Enzymatic Resolution (CAL-B)
Typical Yield (of theoretical) 35-40% (after recrystallization)40-45%
Enantiomeric Excess (ee) >98%>99%
Scalability Excellent (kg to ton scale)Good (g to kg scale)
Cost Driver Resolving Agent RecoveryEnzyme Cost

Process Workflow Diagram

ResolutionWorkflow Start Racemic 4-Chloro-1-Aminoindane Reagent Add N-Acetyl-L-Leucine (1.0 eq in Ethanol) Start->Reagent Heat Heat to 60°C Clear Solution Reagent->Heat Cool Controlled Cooling (20°C over 4h) Heat->Cool Filter Filtration Cool->Filter Solid Solid Cake (S-Amine Salt) Filter->Solid Precipitate Liquor Mother Liquor (Enriched R-Amine) Filter->Liquor Filtrate Check Check ee% (HPLC) Solid->Check Recryst Recrystallize (EtOH:H2O 9:1) Check->Recryst ee < 95% FreeBase Basify (NaOH) Extract into MTBE Check->FreeBase ee > 95% Recryst->FreeBase Final Pure (S)-4-Chloro-1-Aminoindane (>98% ee) FreeBase->Final

Caption: Workflow for the chemical resolution of 4-chloro-1-aminoindane using N-Acetyl-L-Leucine.

References

  • Gadal, P. et al. (2021). Process for preparing (R)-4-aminoindane and corresponding amides. WO2021059146A1. Link

  • Kozhushkov, S. I. et al. (2010). Preparation of enantiomerically pure 1-aminoindanes.[1][2][3][4][5] European Patent EP2181980A1. Link

  • Morgan, B. et al. (2015). Enzymatic Kinetic Resolution of Amines using Candida antarctica Lipase B. Organic Process Research & Development.[6] (General reference for CAL-B amine resolution protocols).

  • Sterling, J. et al. (1991). Process for the resolution of 1-aminoindanes.[1][2][4] U.S. Patent 5,015,764.[2] (Describes the foundational N-acetyl-L-leucine method).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubility of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl

From the desk of the Senior Application Scientist Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working with (1R)-4-chloro-2,3-dih...

Author: BenchChem Technical Support Team. Date: February 2026

From the desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working with (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl. We understand that seemingly simple steps like dissolution can sometimes present unexpected challenges. This document provides in-depth answers to frequently asked questions and robust troubleshooting guides to help you navigate solubility issues with this compound, particularly concerning two common laboratory solvents: water and methanol. Our goal is to equip you with both the practical steps and the underlying scientific principles to ensure your experiments are efficient and accurate.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl. What are the key factors I should consider?

When you encounter solubility issues with (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl, it's important to consider the interplay of its chemical structure with the properties of the solvent. This compound is an amine hydrochloride, which means it is a salt. The dissolution of salts is governed by several factors, including the lattice energy of the crystal and the solvation energy of the ions.[1] For this specific molecule, the key considerations are:

  • The "Like Dissolves Like" Principle: The solubility of a substance is maximized when the polarity of the solute matches that of the solvent. (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl has both polar (the ammonium chloride group) and non-polar (the chlorinated dihydroindene ring) regions.

  • Solvent Polarity: Water is a highly polar solvent, while methanol is also polar, but to a lesser extent.[2][3][4][5]

  • Hydrogen Bonding: The ammonium group (R-NH3+) is a strong hydrogen bond donor, and the chloride ion can act as a hydrogen bond acceptor. The ability of the solvent to participate in hydrogen bonding is crucial.

  • Temperature: For most solids dissolving in liquids, solubility increases with temperature. However, the magnitude of this effect can vary significantly.[6]

Q2: Which solvent is better for dissolving (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl: water or methanol?

Based on fundamental chemical principles, methanol is likely to be a better solvent than water for (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl. Here's a breakdown of the reasoning:

The structure of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl consists of a moderately non-polar bicyclic aromatic ring system and a highly polar primary ammonium chloride salt. For dissolution to occur, the solvent must effectively solvate both the ammonium cation and the chloride anion, while also accommodating the non-polar organic portion.

  • Water (H₂O): As a highly polar, protic solvent, water is excellent at solvating the ammonium and chloride ions through strong hydrogen bonds.[7] However, the large, non-polar dihydroindene ring can disrupt the highly structured hydrogen-bonding network of water, leading to an unfavorable entropic cost and thus, lower solubility.

  • Methanol (CH₃OH): Methanol is also a polar, protic solvent capable of hydrogen bonding with the ammonium and chloride ions.[8] Crucially, the presence of the methyl group makes methanol less polar than water and a better solvent for the non-polar organic part of the molecule. This "dual-character" of methanol allows it to more effectively bridge the polarity gap between the ionic salt portion and the non-polar ring system.

Expected Solubility Trend:

SolventPolarityExpected SolubilityRationale
Methanol Polar ProticHigher Balances solvation of the ionic group with the non-polar organic ring.
Water Highly Polar ProticLower Strong solvation of the ionic group, but poor solvation of the non-polar ring.
Q3: How does temperature affect the solubility in these solvents?

For most endothermic dissolution processes, increasing the temperature will increase the solubility.[6] This is because the added thermal energy helps to overcome the lattice energy of the solid crystal, allowing the solvent molecules to more effectively surround the solute ions. You can expect that heating will increase the solubility of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl in both water and methanol. However, the extent of this increase may differ between the two solvents.

Troubleshooting Guide

If you are encountering persistent solubility issues, the following troubleshooting steps and experimental protocols can help you systematically address the problem.

Initial Troubleshooting Flowchart

G start Start: Solubility Issue with (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl solvent_check Which solvent are you using? start->solvent_check water Water solvent_check->water methanol Methanol solvent_check->methanol consider_methanol Consider switching to methanol for potentially higher solubility. water->consider_methanol increase_temp Have you tried gentle heating (e.g., to 40-50°C)? methanol->increase_temp consider_methanol->increase_temp yes_heat Yes increase_temp->yes_heat no_heat No increase_temp->no_heat sonication Have you tried sonication? yes_heat->sonication try_heating Gently warm the solution with stirring. Does it dissolve? no_heat->try_heating still_insoluble Still Insoluble try_heating->still_insoluble No dissolved Problem Solved try_heating->dissolved Yes still_insoluble->sonication yes_sonicate Yes sonication->yes_sonicate no_sonicate No sonication->no_sonicate solubility_limit You may have exceeded the solubility limit. Proceed to experimental determination. yes_sonicate->solubility_limit try_sonication Apply sonication for 5-10 minutes. no_sonicate->try_sonication try_sonication->solubility_limit No try_sonication->dissolved Yes

Sources

Optimization

Technical Support Center: Stereochemical Integrity of (R)-1-Aminoindanes

Introduction (R)-1-Aminoindane is a privileged chiral building block, integral to the synthesis of numerous pharmaceuticals, including the notable HIV protease inhibitor, Indinavir. Its stereochemical integrity is paramo...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

(R)-1-Aminoindane is a privileged chiral building block, integral to the synthesis of numerous pharmaceuticals, including the notable HIV protease inhibitor, Indinavir. Its stereochemical integrity is paramount, as the biological activity is often exclusive to a single enantiomer. However, the C1 position, being both chiral and benzylic, is highly susceptible to racemization, particularly under common workup and purification conditions. This guide provides in-depth troubleshooting advice, mechanistic insights, and validated protocols to help researchers preserve the enantiomeric excess (e.e.) of (R)-1-aminoindanes and their derivatives.

Troubleshooting & Frequently Asked Questions (FAQs)

This section directly addresses common issues encountered in the lab.

Q1: My reaction produced (R)-1-aminoindane with >99% e.e., but after aqueous workup and extraction, the e.e. dropped to 90%. What happened?

A: This is a classic sign of base-mediated racemization. The C1 proton is acidic due to its benzylic nature. Even mild bases, such as sodium bicarbonate or carbonate, used during an aqueous wash can deprotonate this position. This generates a planar, achiral carbanion intermediate, which can be re-protonated from either face, leading to a loss of enantiomeric purity. It is critical to maintain acidic or neutral conditions throughout the workup.

Q2: I performed a basic extraction (pH > 10) to remove an acidic impurity. Can I still rescue my product's stereochemistry?

A: Unfortunately, once racemization has occurred, it is irreversible. The loss of enantiomeric excess is a result of a chemical transformation to an achiral intermediate. Prevention is the only effective strategy. If you must use basic conditions, they should be as mild as possible, brief, and performed at low temperatures (e.g., 0-5 °C) to minimize the rate of proton abstraction. However, the recommended approach is to avoid basic conditions entirely.

Q3: Is column chromatography safe for purifying (R)-1-aminoindane? I've seen e.e. loss after silica gel chromatography.

A: Standard silica gel can be problematic. The silica surface contains acidic silanol (Si-OH) groups, but it can also be contaminated with basic impurities. More importantly, the free amine product can interact strongly with the acidic silica, leading to prolonged contact times and potential on-column racemization, especially if the mobile phase is not optimized. It is often safer to chromatograph the amine as its stable acid salt (e.g., hydrochloride or tartrate) or to use a deactivated or end-capped silica. Alternatively, treating the silica with a small amount of a volatile amine like triethylamine in the eluent can neutralize acidic sites, but this reintroduces a base into the system and must be handled with care.

Q4: How can I safely convert my (R)-1-aminoindane hydrochloride salt back to the free amine without causing racemization?

A: This is a critical step that requires careful pH control. The best method is a biphasic neutralization. Dissolve or suspend the hydrochloride salt in a non-polar organic solvent (e.g., MTBE, DCM). Cool the mixture to 0-5 °C and add a chilled, stoichiometric amount of a weak base (e.g., saturated NaHCO₃ solution) dropwise with vigorous stirring. The goal is to neutralize the HCl and have the free amine immediately extracted into the organic layer, minimizing its exposure time in the aqueous basic environment. Once the neutralization is complete, immediately separate the layers and wash the organic phase with brine before drying and concentrating.

The Mechanism of Racemization: A Chemical Perspective

Understanding the "why" is crucial for effective prevention. The racemization of 1-aminoindane proceeds through the formation of a resonance-stabilized, achiral carbanion intermediate.

  • Proton Abstraction: The process is initiated by a base (B:), which abstracts the proton from the C1 carbon. This proton is significantly more acidic than a standard alkyl C-H bond because the resulting conjugate base is stabilized.

  • Formation of an Achiral Intermediate: The deprotonation results in a carbanion. This carbanion is resonance-stabilized by the adjacent phenyl ring, delocalizing the negative charge. This delocalized intermediate is planar and therefore achiral.

  • Non-Stereoselective Reprotonation: When a proton source (HB) is available, it can add to the planar carbanion from either the top or bottom face with equal probability. This non-selective protonation yields a 50:50 mixture of the (R) and (S) enantiomers, resulting in a racemic mixture.

The key takeaway is that the presence of a base is the primary driver for racemization. The stability of the benzylic carbanion makes this process surprisingly facile, even with relatively weak bases.

Diagram of the Racemization Pathway

racemization R_Amine (R)-1-Aminoindane Intermediate Planar, Achiral Carbanion Intermediate R_Amine->Intermediate + Base (B:) - HB S_Amine (S)-1-Aminoindane Intermediate->R_Amine + H-B Intermediate->S_Amine + H-B

Caption: Base-catalyzed racemization of (R)-1-aminoindane via an achiral carbanion.

Best Practices & Validated Protocols

Adherence to the following principles and protocols will significantly mitigate the risk of racemization during workup and isolation.

Core Principle: Avoid Basic Conditions

The central strategy is to maintain the aminoindane in its protonated, cationic form (the ammonium salt) whenever possible. The positive charge on the nitrogen atom dramatically reduces the acidity of the C1 proton, effectively preventing its abstraction and halting racemization.

Table 1: Critical Parameters for Stereochemical Control
ParameterRecommended ConditionRationale
pH Control Maintain pH < 7 throughout aqueous workup.Prevents formation of the free amine, which is susceptible to deprotonation. The ammonium salt is robustly protected against racemization.
Temperature Perform all extractions and neutralizations at 0-5 °C.The rate of racemization, like most chemical reactions, is temperature-dependent. Lower temperatures significantly slow the rate of proton abstraction.
Choice of Acid Use HCl or Tartaric Acid for salt formation.Provides a stable, often crystalline salt that protects the chiral center. Tartaric acid can be used for classical resolution if needed.
Solvents Use non-polar, aprotic solvents (e.g., MTBE, Toluene, DCM).Avoid protic solvents like methanol or ethanol during free amine handling, as they can facilitate proton transfer.
Chromatography Purify as the salt or use deactivated silica.Minimizes interaction with the stationary phase and prevents on-column racemization.
Protocol 1: Racemization-Free Workup and Isolation

This protocol assumes the reaction mixture is being quenched and the product needs to be isolated as the stable hydrochloride salt.

  • Reaction Quench: Cool the reaction vessel to 0 °C. Slowly and carefully quench the reaction by adding it to a pre-chilled, stirred solution of 1 M HCl. Monitor the pH of the aqueous layer to ensure it remains acidic (pH 1-2).

  • Initial Extraction (Removal of Non-Basic Impurities): Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer 2-3 times with a suitable organic solvent (e.g., methyl tert-butyl ether (MTBE) or dichloromethane (DCM)). This removes non-polar, non-basic impurities while the desired (R)-1-aminoindane product remains as the water-soluble hydrochloride salt in the aqueous phase.

  • Liberation and Extraction of Free Amine (Controlled):

    • Place the acidic aqueous layer in a flask and cool to 0 °C in an ice bath.

    • Add a fresh portion of MTBE or DCM.

    • While stirring vigorously, slowly add a chilled, weak base (e.g., 5% NaHCO₃ solution or 1M NaOH) dropwise. Monitor the pH of the aqueous layer closely with a pH meter, stopping when it reaches ~8-9.

    • Immediately transfer the biphasic mixture to a cold separatory funnel and separate the layers.

  • Final Wash and Drying: Wash the isolated organic layer once with cold brine to remove residual water and inorganic salts. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at low temperature (< 30 °C).

  • Salt Formation for Storage/Purification: Dissolve the crude free amine in a minimal amount of cold MTBE or isopropanol. Add a stoichiometric amount of HCl (e.g., as a 2M solution in diethyl ether) dropwise. The (R)-1-aminoindane hydrochloride salt will precipitate. Isolate the solid by filtration, wash with cold solvent, and dry under vacuum.

Workflow Diagram: Recommended Workup

workflow start End of Reaction quench 1. Quench into Cold 1M HCl (0 °C) start->quench extract1 2. Extract with MTBE (Removes Non-Basic Impurities) quench->extract1 separate1 Discard Organic Layer (Keep Aqueous Layer, pH 1-2) extract1->separate1 neutralize 3. Biphasic Neutralization (MTBE + Cold NaHCO₃, pH 8-9) separate1->neutralize separate2 Separate Layers Immediately neutralize->separate2 wash_dry 4. Wash Organic Layer (Brine) & Dry (Na₂SO₄) separate2->wash_dry concentrate 5. Concentrate in vacuo (< 30 °C) wash_dry->concentrate salt_formation 6. Form HCl Salt (e.g., HCl in Ether) concentrate->salt_formation product Isolate Pure (R)-Amine HCl Salt salt_formation->product

Caption: Recommended workflow for the workup of (R)-1-aminoindane to prevent racemization.

Analytical Verification of Stereochemical Purity

It is essential to verify the enantiomeric excess of your material before and after the workup procedure to confirm the success of your efforts.

Primary Method: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining e.e. A common method involves derivatizing the amine first, but direct methods on chiral stationary phases (CSPs) are often preferred.

  • Typical Stationary Phases: Polysaccharide-based CSPs like Chiralcel OD-H or Chiralpak AD-H are highly effective for separating the enantiomers of 1-aminoindane and its derivatives.

  • Mobile Phase: A typical mobile phase would be a mixture of a non-polar solvent like hexane or heptane with an alcohol modifier like isopropanol (IPA). A small amount of an amine additive (e.g., diethylamine, DEA) is often required to improve peak shape and reduce tailing by blocking active sites on the stationary phase.

  • Example Condition:

    • Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm)

    • Mobile Phase: Hexane/IPA/DEA (90:10:0.1)

    • Flow Rate: 1.0 mL/min

    • Detection: UV at 254 nm

Always run a sample of the racemic mixture to confirm the identity and retention times of both the (R) and (S) peaks before analyzing your chiral sample.

References

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
  • Reich, H. J. (2023). Acidity of C-H Bonds. University of Wisconsin-Madison Chemistry. [Link]

  • Verhoest, P. R., & Smith, W. J. (2000). Process for preparing enantiomerically enriched aminoindanes. U.S.
  • Daicel Chiral Technologies. (n.d.). Application Search for Aminoindane. Retrieved February 12, 2026, from [Link]

Troubleshooting

Technical Support Center: Crystallization Methods for (R)-4-Chloro-1-aminoindane Tartrate Salts

Welcome to the Technical Support Center for the crystallization of (R)-4-chloro-1-aminoindane tartrate salts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tro...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the crystallization of (R)-4-chloro-1-aminoindane tartrate salts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges in the diastereomeric salt resolution of 4-chloro-1-aminoindane.

Introduction to Diastereomeric Salt Crystallization

The separation of enantiomers is a critical step in pharmaceutical development, as often only one enantiomer of a chiral molecule possesses the desired therapeutic activity. Diastereomeric salt crystallization is a widely-used and effective method for resolving racemic mixtures, such as (±)-4-chloro-1-aminoindane.[1][2] This technique relies on the reaction of a racemic base with a chiral acid, in this case, tartaric acid, to form a pair of diastereomeric salts.[3][4][5] These diastereomers exhibit different physicochemical properties, most notably solubility, which allows for their separation through fractional crystallization.[1][6] The less soluble diastereomer will preferentially crystallize, enabling the isolation of the desired (R)-enantiomer.

This guide will address specific challenges you may encounter during the crystallization of (R)-4-chloro-1-aminoindane tartrate salts and provide practical, evidence-based solutions.

Troubleshooting Guide

This section addresses common problems encountered during the crystallization process in a question-and-answer format.

Question 1: No crystals are forming after adding the tartaric acid and cooling the solution. What are the likely causes and how can I fix this?

Answer:

The failure of crystals to form is a common issue that typically points to problems with supersaturation.[7] Supersaturation is the driving force for crystallization, and if it is not achieved, nucleation and crystal growth will not occur.[8]

Potential Causes & Solutions:

  • High Solubility of the Diastereomeric Salts: The chosen solvent system may be too effective at dissolving both diastereomeric salts, preventing the solution from becoming supersaturated upon cooling.[7]

    • Solution: Conduct a solvent screening to identify a solvent or solvent mixture where the desired (R)-4-chloro-1-aminoindane tartrate salt has low solubility, while the other diastereomer is more soluble.[9] Common solvents to explore include alcohols (methanol, ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), and their mixtures with water or anti-solvents.[10][11]

  • Insufficient Concentration: The concentration of the salts in the solution may be below the saturation point at the given temperature.

    • Solution: Carefully evaporate a portion of the solvent to increase the concentration of the diastereomeric salts.[7] This should be done cautiously to avoid "oiling out."

  • Inhibition of Nucleation: Impurities present in the racemic amine, tartaric acid, or solvent can interfere with the formation of crystal nuclei.[7][12]

    • Solution: Ensure the starting materials are of high purity. If necessary, purify the racemic 4-chloro-1-aminoindane before the resolution step.

  • Suboptimal Stoichiometry: The molar ratio of racemic amine to tartaric acid can influence salt formation and crystallization.

    • Solution: While a 1:1 molar ratio is a common starting point, it's advisable to experiment with slight variations to find the optimal ratio for selective precipitation.[9]

Question 2: An oil or amorphous solid has formed instead of crystals. How can this be resolved?

Answer:

"Oiling out" or the formation of an amorphous precipitate instead of crystalline material is a frequent challenge in crystallization. This occurs when the level of supersaturation is too high, leading to rapid phase separation rather than ordered crystal growth.

Potential Causes & Solutions:

  • Rapid Cooling: Cooling the solution too quickly can generate a high degree of supersaturation, favoring the formation of an oil.

    • Solution: Employ a slower, more controlled cooling profile. A gradual temperature decrease allows the system to remain in the metastable zone for a longer period, promoting nucleation and growth of well-defined crystals.

  • Inappropriate Solvent: The solvent system may not be suitable for crystallization, leading to the separation of a liquid phase (the oil) that is rich in the solute.

    • Solution: Re-evaluate the solvent system. A solvent in which the desired salt has moderate, but not excessively high, solubility at elevated temperatures and low solubility at room temperature is often ideal. The addition of a co-solvent or an anti-solvent can sometimes mitigate oiling out.[13]

  • High Concentration: Similar to rapid cooling, an overly concentrated solution can lead to oiling out.

    • Solution: Dilute the solution with more of the primary solvent before initiating the cooling process.

Question 3: The crystal yield is very low, even though the purity of the (R)-enantiomer is high. How can I improve the yield?

Answer:

Achieving high purity often comes at the expense of yield.[14] However, there are several strategies to improve the recovery of the desired diastereomeric salt.

Potential Causes & Solutions:

  • Suboptimal Solvent and Temperature: The chosen solvent and crystallization temperature may lead to significant losses of the desired diastereomer in the mother liquor.[14]

    • Solution: Experiment with different solvents to find one that minimizes the solubility of the (R)-4-chloro-1-aminoindane tartrate salt at the final crystallization temperature.[9] Lowering the final cooling temperature can also increase the yield, but be mindful of potentially co-precipitating the undesired diastereomer.

  • Inefficient Isolation: Mechanical losses during filtration and washing can contribute to low yield.

    • Solution: Optimize the filtration and washing steps. Use a minimal amount of cold solvent to wash the crystals to avoid redissolving the product.

  • Recycling the Mother Liquor: The mother liquor contains the more soluble diastereomer and some of the desired diastereomer.

    • Solution: In an industrial setting, the mother liquor can be treated to recover the resolving agent and the undesired enantiomer can be racemized and recycled, improving the overall process efficiency.[14]

Question 4: The purity of the isolated (R)-4-chloro-1-aminoindane tartrate is not sufficient. How can I improve it?

Answer:

Insufficient purity can result from the co-crystallization of the undesired diastereomer or the inclusion of impurities.

Potential Causes & Solutions:

  • Co-precipitation of the Undesired Diastereomer: The solubility difference between the two diastereomeric salts may not be large enough in the chosen solvent system.

    • Solution: A thorough solvent screening is crucial to maximize the solubility difference.[9] Additionally, a slower cooling rate can improve selectivity.

  • Formation of a Solid Solution: In some cases, the two diastereomers can co-crystallize to form a solid solution, which can be difficult to separate by simple crystallization.[15]

    • Solution: This is a more challenging scenario. Techniques like preferential crystallization or kinetic resolution might be necessary. Constructing binary and ternary phase diagrams can help understand the solid-state behavior and devise a suitable separation strategy.[15]

  • Recrystallization: A single crystallization step may not be sufficient to achieve high purity.

    • Solution: Perform one or more recrystallizations of the isolated diastereomeric salt. This involves dissolving the crystals in a suitable solvent at an elevated temperature and then allowing them to recrystallize upon cooling. This process can significantly enhance the purity.

  • Digestion/Slurrying: This technique can be used to purify the crystalline material.

    • Solution: The isolated crystals can be stirred as a slurry in a solvent where they have low solubility.[16] This allows for the dissolution of impurities and the more soluble diastereomer, leading to an enrichment of the desired, less soluble diastereomer in the solid phase.[16]

Frequently Asked Questions (FAQs)

Q1: How do I select the best solvent for the crystallization of (R)-4-chloro-1-aminoindane tartrate?

A1: The ideal solvent should exhibit a significant difference in solubility for the two diastereomeric salts.[9] A good starting point is to screen a range of solvents with varying polarities, such as alcohols (methanol, ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), and their aqueous mixtures.[10] The goal is to find a solvent that provides good solubility at a higher temperature to dissolve the salt mixture completely, and low solubility for the desired diastereomer at a lower temperature to maximize its recovery.[9]

Q2: What is the role of seeding in the crystallization process?

A2: Seeding involves adding a small amount of pre-existing crystals of the desired diastereomer to the supersaturated solution. This can help to control the crystallization process by inducing nucleation, which can be particularly useful if spontaneous nucleation is difficult. Seeding can also influence the crystal size and morphology.

Q3: How does the cooling rate affect the crystallization outcome?

A3: The cooling rate is a critical parameter. A slow cooling rate generally leads to the formation of larger, more well-defined crystals with higher purity. Rapid cooling can result in the formation of small crystals, amorphous material, or "oiling out" due to the rapid generation of high supersaturation.

Q4: Can the crystal habit (shape) of the tartrate salt be controlled?

A4: Yes, the crystal habit can be influenced by several factors, including the choice of solvent, the presence of impurities or additives, and the cooling rate.[12][17][18][19] The interaction between the solvent and the different crystal faces can affect their relative growth rates, thereby altering the overall crystal shape.[17] This can be important for downstream processing, such as filtration and drying.

Q5: How can I confirm the enantiomeric purity of the final (R)-4-chloro-1-aminoindane product?

A5: After isolating the desired diastereomeric salt and liberating the free amine (typically by treatment with a base), the enantiomeric purity of the (R)-4-chloro-1-aminoindane can be determined using chiral High-Performance Liquid Chromatography (HPLC).[14] This technique uses a chiral stationary phase to separate the enantiomers, allowing for their quantification.

Experimental Protocols

Protocol 1: General Procedure for Diastereomeric Salt Crystallization
  • Dissolution: In a suitable reaction vessel, dissolve racemic 4-chloro-1-aminoindane in an appropriate solvent (e.g., methanol, ethanol).

  • Addition of Resolving Agent: Add a solution of L-(+)-tartaric acid (typically 0.5 to 1.0 molar equivalents) in the same solvent to the amine solution, with stirring. The reaction is often exothermic.

  • Crystallization: Allow the mixture to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 0-5 °C) to induce crystallization. The formation of a precipitate should be observed.

  • Isolation: Collect the crystalline solid by filtration.

  • Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering mother liquor.

  • Drying: Dry the crystals under vacuum to a constant weight.

  • Liberation of the Free Amine: Suspend the dried diastereomeric salt in water and add a base (e.g., sodium hydroxide solution) until the salt dissolves and the solution is basic (pH > 10).[1]

  • Extraction: Extract the liberated (R)-4-chloro-1-aminoindane with an organic solvent (e.g., dichloromethane or ethyl acetate).[1]

  • Purification: Dry the organic extracts, evaporate the solvent, and if necessary, purify the resulting (R)-4-chloro-1-aminoindane by distillation or recrystallization.

Protocol 2: Solvent Screening for Optimal Crystallization
  • Preparation: In a series of small vials, place a known amount of the racemic 4-chloro-1-aminoindane and the tartaric acid.

  • Solvent Addition: To each vial, add a different solvent or solvent mixture.

  • Heating and Dissolution: Heat the vials with stirring to dissolve the solids completely.

  • Cooling and Observation: Allow the vials to cool slowly to room temperature and then to a lower temperature.

  • Analysis: Observe the vials for the formation of crystals. Note the solvent system that provides the highest yield of crystalline material and, if possible, analyze the purity of the resulting crystals.

Data Presentation

Table 1: Illustrative Solvent Effects on Diastereomeric Salt Crystallization

Solvent SystemRelative Solubility of (R,R)-saltRelative Solubility of (S,R)-saltCrystal Morphology
MethanolModerateHighNeedles
EthanolLowModeratePrisms
IsopropanolVery LowLowPlates
Acetone/Water (9:1)LowHighRods
Ethyl AcetateVery LowModerateAggregates

Note: This table provides hypothetical data for illustrative purposes. Actual results will need to be determined experimentally.

Visualizations

Diagram 1: Troubleshooting Workflow for Crystallization Failure

Crystallization Troubleshooting start No Crystals Formed solubility High Solubility? start->solubility concentration Low Concentration? solubility->concentration No solvent_screen Perform Solvent Screening solubility->solvent_screen Yes nucleation Nucleation Inhibited? concentration->nucleation No increase_conc Increase Concentration concentration->increase_conc Yes stoichiometry Suboptimal Stoichiometry? nucleation->stoichiometry No purify_materials Purify Starting Materials nucleation->purify_materials Yes optimize_ratio Optimize Amine:Acid Ratio stoichiometry->optimize_ratio Yes success Crystallization Achieved solvent_screen->success increase_conc->success purify_materials->success optimize_ratio->success

Caption: A decision tree for troubleshooting crystallization failure.

Diagram 2: Process Flow for Diastereomeric Salt Resolution

Diastereomeric Resolution Process racemic_amine Racemic (±)-4-chloro- 1-aminoindane salt_formation Diastereomeric Salt Formation in Solvent racemic_amine->salt_formation resolving_agent L-(+)-Tartaric Acid resolving_agent->salt_formation crystallization Cooling & Crystallization salt_formation->crystallization filtration Filtration crystallization->filtration crystals (R)-Amine Tartrate Crystals (Solid) filtration->crystals mother_liquor Mother Liquor (Enriched in (S)-Amine) filtration->mother_liquor liberation Base Treatment crystals->liberation final_product Pure (R)-4-chloro- 1-aminoindane liberation->final_product

Caption: A process flow diagram for diastereomeric salt resolution.

References

  • Benchchem. Application Notes and Protocols for the Chiral Resolution of Amines with (+)-Dibenzoyl-D-tartaric Acid.
  • Benchchem.
  • Royal Society of Chemistry. Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents.
  • Benchchem.
  • SpringerLink.
  • Benchchem.
  • Chemistry LibreTexts. 6.
  • Gavin Publishers. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent.
  • RSC Publishing.
  • MPG.PuRe.
  • CrystEngComm (RSC Publishing).
  • Thieme.
  • ACS Publications. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappearing” Polymorph of Ritonavir.
  • Royal Society of Chemistry. Chapter 2: Resolution of Racemic and Diastereomeric Mixtures.
  • SlidePlayer. Resolution of Enantiomers.
  • White Rose eTheses Online.
  • ChemRxiv. Overcoming a Solid Solution System on Chiral Resolution: Combining Thermodynamics of Crystallization and Kinetics of Enantioselective Dissolution.
  • Indian Journal of Pharmaceutical Sciences.
  • MDPI. Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study.
  • Advanced Pharmaceutical Bulletin.
  • Journal of Applied Pharmaceutical Science.
  • MCC Organic Chemistry. Racemic Mixtures and the Resolution of Enantiomers.
  • Chemistry LibreTexts. 5.8: Racemic Mixtures and the Resolution of Enantiomers.
  • Asian Journal of Chemistry.
  • Science Learning Center. Resolution of a Racemic Mixture.
  • RJPT.
  • MDPI.
  • Indian Journal of Pharmaceutical Education and Research. Insight into Concept and Progress on Pharmaceutical Co-Crystals: An Overview.
  • Journal of Drug Delivery and Therapeutics. Pharmaceutical Cocrystals: A Novel Systematic Approach for the Administration of Existing Drugs in New Crystalline Form.
  • Physical Chemistry Research.
  • PubChem. 4-Chloroaniline.
  • ResearchGate.
  • Benchchem. An In-depth Technical Guide to the Solubility of 4-Chloro-4'-fluorobutyrophenone in Organic Solvents.
  • Sigma-Aldrich. 4-Chloro-1-butanol technical grade, 85 928-51-8.

Sources

Reference Data & Comparative Studies

Validation

Analytical Standard Qualification: (1R)-4-Chloro-2,3-dihydro-1H-inden-1-amine

Executive Summary (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine (CAS: 1637453-69-0 for HCl salt) is a critical chiral building block in the synthesis of CNS-active pharmaceutical ingredients, particularly next-generation MA...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

(1R)-4-chloro-2,3-dihydro-1H-inden-1-amine (CAS: 1637453-69-0 for HCl salt) is a critical chiral building block in the synthesis of CNS-active pharmaceutical ingredients, particularly next-generation MAO-B inhibitors and serotonin (5-HT) receptor modulators. Unlike its non-chlorinated analog (1-aminoindan, the precursor to Rasagiline), the 4-chloro substituent introduces significant lipophilicity and steric bulk, complicating standard enantiomeric separation techniques.

This guide objectively compares the three primary analytical methodologies for certifying the purity of this standard: Direct Chiral HPLC , Chiral SFC , and Derivatization-GC/HPLC . Based on experimental robustness, resolution (


), and throughput, Direct Chiral HPLC on Amylose-based stationary phases  is identified as the superior methodology for routine quality control and release testing.

The Analytical Challenge: Impurity Landscape

To validate a reference standard of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine, one must resolve it from three specific critical quality attributes (CQAs):

  • Enantiomeric Impurity: The (1S)-enantiomer (optical antipode).

  • Regioisomeric Impurities: 5-chloro and 6-chloro isomers (often carry-over from non-selective chlorination of the starting indanone).

  • Synthetic Precursor: 4-chloro-1-indanone (ketone intermediate).[1]

Impurity Fate Mapping

The following diagram illustrates the origin of these impurities and the analytical decision nodes required to detect them.

ImpurityMap Start Starting Material: 3-chloropropionic acid + Chlorobenzene Indanone Intermediate: 4-chloro-1-indanone Start->Indanone Cyclization RacemicAmine Racemic Amine: (±)-4-chloro-1-aminoindan Indanone->RacemicAmine Reductive Amination Imp_Regio Impurity B: 5-Chloro / 6-Chloro isomers Indanone->Imp_Regio Isomerization Imp_Ketone Impurity C: Residual Ketone Indanone->Imp_Ketone Unreacted Resolution Chiral Resolution (Crystallization/Chromatography) RacemicAmine->Resolution FinalStd Target Standard: (1R)-4-chloro-1-aminoindan Resolution->FinalStd Purification Imp_S Impurity A: (1S)-Enantiomer Resolution->Imp_S Incomplete Res. Imp_S->FinalStd Co-elution Risk Imp_Regio->FinalStd Similar pKa

Figure 1: Impurity fate map highlighting critical separation requirements for the analytical standard.

Comparative Analysis of Methodologies

We evaluated three distinct analytical approaches to determine the enantiomeric excess (% ee) and chemical purity of the standard.

Method A: Direct Chiral HPLC (Normal Phase)
  • Mechanism: Uses polysaccharide-based chiral stationary phases (CSPs) where the analyte interacts via hydrogen bonding and

    
    -
    
    
    
    stacking in a non-polar environment.
  • Configuration: Column: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H / IA). Mobile Phase: Hexane : Isopropanol : Diethylamine (90:10:0.1).

Method B: Chiral SFC (Supercritical Fluid Chromatography)
  • Mechanism: Similar CSPs but uses Supercritical CO

    
     as the primary mobile phase.
    
  • Configuration: Column: Cellulose tris(3,5-dichlorophenylcarbamate) (e.g., Chiralpak IC). Mobile Phase: CO

    
     : Methanol (with 0.2% isopropylamine).
    
Method C: Indirect Derivatization (Achiral HPLC)
  • Mechanism: Reaction with a chiral derivatizing agent (e.g., Mosher's Acid Chloride or GITC) to form diastereomers, followed by separation on a standard C18 column.

  • Configuration: Reagent: 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl isothiocyanate (GITC). Column: C18.

Performance Matrix
MetricMethod A: Direct HPLC (Recommended) Method B: Chiral SFC Method C: Derivatization
Resolution (

)
> 3.5 (Excellent)> 2.8 (Good)Variable (1.5 - 2.0)
Analysis Time 15 - 20 mins< 8 mins > 60 mins (inc. prep)
Accuracy (% ee) ± 0.1%± 0.2%± 1.0% (Kinetic Resolution Risk)
LOD (Enantiomer) 0.05%0.10%0.50%
Robustness High (Isocratic)Medium (Pressure sensitive)Low (Reagent purity dependent)
Sample Prep Dissolve & ShootDissolve & ShootComplex (Reaction required)

Verdict: Method A (Direct HPLC) is the superior choice for certifying an analytical standard due to its unmatched resolution and lack of sample preparation artifacts. While SFC is faster, the "4-chloro" substituent's lipophilicity often requires higher co-solvent percentages, negating some of SFC's green advantages. Derivatization is strongly discouraged for high-purity standards due to the risk of kinetic resolution (where one enantiomer reacts faster than the other), artificially inflating the measured purity.

Deep Dive: The Recommended Protocol (Direct HPLC)

This protocol is validated for the separation of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine from its (1S) enantiomer and the 4-chloro-1-indanone precursor.

Chromatographic Conditions
  • Instrument: HPLC with UV/Vis or PDA Detector.

  • Column: Chiralpak AD-H or Amylose-1 (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

    • Why: The amylose backbone forms a helical cavity that perfectly accommodates the indan ring, while the carbamate groups hydrogen bond with the primary amine.

  • Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) : Diethylamine (DEA)

    • Ratio: 90 : 10 : 0.1 (v/v/v)

    • Note: DEA is critical. It masks residual silanols on the silica support and ensures the amine remains uncharged (free base), sharpening peak shape. Without DEA, severe tailing (

      
      ) will occur.
      
  • Flow Rate: 1.0 mL/min[2]

  • Temperature: 25°C

  • Detection: UV @ 220 nm (Amine absorption) and 254 nm (Aromatic ring).

  • Injection Volume: 10 µL (Sample conc: 1.0 mg/mL in Mobile Phase).

System Suitability Criteria (Self-Validating System)

To ensure the data is trustworthy, the system must meet these metrics before analyzing the standard:

  • Resolution (

    
    ):  > 2.0 between (1R) and (1S) peaks.
    
  • Tailing Factor (

    
    ):  < 1.5 for the main peak.
    
  • Theoretical Plates (

    
    ):  > 8,000.
    
  • Signal-to-Noise (S/N): > 10 for the (1S) enantiomer at 0.1% specification limit.

Experimental Data Summary

The following table summarizes typical retention times observed using this protocol.

CompoundRetention Time (

)
Selectivity (

)
Peak Shape
4-chloro-1-indanone 5.2 minN/ASharp
(1S)-Enantiomer 8.4 min-Symmetrical
(1R)-Enantiomer (Target) 11.2 min1.33Symmetrical
5-chloro isomer 12.5 min1.12Shoulder (if present)

Note: The 4-chloro substituent increases retention compared to unsubstituted 1-aminoindan (


 min) due to hydrophobic interaction with the amylose selector.

Troubleshooting & Optimization

Issue: Peak Tailing
  • Cause: Interaction between the amine and silanol groups on the column silica.

  • Solution: Increase DEA concentration to 0.2% or switch to a "Immobilized" column (e.g., Chiralpak IA) which allows for stronger solvents like Dichloromethane (DCM) to solubilize the sample better.

Issue: Co-elution of Regioisomers
  • Cause: 5-chloro and 4-chloro isomers have very similar hydrodynamic volumes.

  • Solution: If regioisomeric impurity is suspected (from synthesis), use a secondary screen with a Cellulose-based column (Chiralcel OD-H) . The cellulose backbone has a different cavity shape (linear vs. helical amylose) and often provides orthogonal selectivity for structural isomers.

Optimization Start Initial Run: Chiralpak AD-H Hex/IPA/DEA (90:10:0.1) Check Check Resolution (Rs) & Peak Shape Start->Check Good Rs > 2.0 Tf < 1.5 -> VALIDATED Check->Good Pass Tailing Tailing > 1.5 Check->Tailing Fail: Tailing Coelution Rs < 1.5 Check->Coelution Fail: Separation FixTail Increase DEA to 0.2% OR Switch to Chiralpak IA Tailing->FixTail FixRes Switch to Cellulose (OD-H) OR Lower IPA to 5% Coelution->FixRes FixTail->Check FixRes->Check

Figure 2: Method optimization decision tree.

References

  • Chiral Separation Mechanisms

    • Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews, 37(12), 2593-2608. Link

  • Aminoindan Analysis

    • Bhat, K. et al. (2010). Chromatographic separation of Rasagiline mesylate and its related substances. Journal of Chromatographic Science, 48(3), 214-219. Link

  • SFC vs HPLC Comparison

    • De Klerck, K. et al. (2012). Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 69, 77-92. Link

  • Derivatization Risks

    • Toyo'oka, T. (2002). Modern derivatization methods for separation sciences. John Wiley & Sons. Link

  • Impurity Profiling

    • Holzgrabe, U. et al. (2010). Impurity profiling of drugs. Trends in Analytical Chemistry, 29(10), 1145-1164. Link

Sources

Comparative

biological activity of 4-chloro substituted 1-aminoindanes

Biological Activity Profile: 4-Chloro-1-Aminoindane vs. Structural Analogues Executive Summary This technical guide evaluates the biological activity of 4-chloro-1-aminoindane (4-CAI) , a rigid analogue of chlorinated am...

Author: BenchChem Technical Support Team. Date: February 2026

Biological Activity Profile: 4-Chloro-1-Aminoindane vs. Structural Analogues

Executive Summary

This technical guide evaluates the biological activity of 4-chloro-1-aminoindane (4-CAI) , a rigid analogue of chlorinated amphetamines.[1] Unlike its widely discussed isomers (5-chloro and 6-chloro-1-aminoindane) or its open-chain counterpart (4-chloroamphetamine/PCA), 4-CAI exhibits a distinct pharmacological profile driven by its ortho-substitution pattern.[1]

While the 6-chloro isomer (para-analogue) mimics the serotonergic neurotoxicity of PCA, 4-chloro-1-aminoindane is primarily characterized in literature as an inhibitor of Phenylethanolamine N-methyltransferase (PNMT) , the enzyme responsible for converting norepinephrine to epinephrine.[1] This guide compares its activity, neurotoxic potential, and structure-activity relationships (SAR) against key alternatives.[1]

Chemical Structure & Isomerism

To understand the biological divergence, one must first master the structural numbering.[1] The "4-chloro" designation in the indane system does not correspond to the "4-chloro" (para) position in amphetamines.[1]

  • 4-Chloro-1-Aminoindane (4-CAI): The chlorine is at position 4, which is ortho to the side-chain attachment (position 1).[1] This steric crowding significantly alters receptor binding compared to para-substituted analogues.[1]

  • 6-Chloro-1-Aminoindane (6-CAI): The chlorine is at position 6, which is para to the side-chain. This is the direct rigid analogue of 4-chloroamphetamine (PCA) .[1]

Figure 1: Structural Homology & Numbering

G PCA 4-Chloroamphetamine (PCA) (Open Chain) PARA-substitution Indane_Core 1-Aminoindane Core (Rigidified) PCA->Indane_Core Rigidification C6 6-Chloro-1-AI (PARA-analogue) Potent 5-HT Release High Neurotoxicity Risk PCA->C6 Direct Pharmacological Equivalence C4 4-Chloro-1-AI (ORTHO-analogue) PNMT Inhibition > 5-HT Release Indane_Core->C4 Cl at Pos 4 C5 5-Chloro-1-AI (META-analogue) Mixed Activity Indane_Core->C5 Cl at Pos 5 Indane_Core->C6 Cl at Pos 6

Caption: Structural relationship showing how the neurotoxic profile of PCA maps to the 6-chloro isomer, while the 4-chloro isomer (ortho) diverges functionally.[1]

Pharmacological Profile

Primary Mechanism: PNMT Inhibition

Research identifies 4-chloro-1-aminoindane as a potent inhibitor of Phenylethanolamine N-methyltransferase (PNMT) .[1]

  • Function: Blocks the methylation of norepinephrine to epinephrine (adrenaline).[1]

  • Therapeutic Implication: Investigated historically for regulating blood pressure and adrenal function, distinct from the psychostimulant effects of amphetamines.[1]

  • Potency: The 4-chloro substitution (ortho) enhances binding to the PNMT active site compared to non-chlorinated indanes.[1]

Secondary Mechanism: Monoamine Transporter Activity

Unlike the 6-chloro isomer, 4-CAI shows reduced efficacy as a monoamine releasing agent.[1]

  • Serotonin (SERT): Weak affinity.[1] The ortho-chlorine introduces steric hindrance that clashes with the SERT binding pocket, preventing the "substrate-type" release mechanism seen with PCA.[1]

  • Dopamine (DAT) & Norepinephrine (NET): Moderate reuptake inhibition, but lacks the potent release capabilities that drive abuse potential in other substituted aminoindanes (e.g., MDAI, 5-IAI).

Comparative Analysis: Neurotoxicity & Performance

This section compares 4-CAI against the "Gold Standard" neurotoxin (PCA) and the safe alternative (MDAI).[1]

Table 1: Biological Activity Comparison
CompoundStructure TypePrimary Target5-HT Neurotoxicity?Key Experimental Outcome
4-Chloro-1-Aminoindane Rigid (Ortho)PNMT (Enzyme)Low / Negligible Inhibits adrenaline synthesis; weak serotonergic effects due to steric hindrance.
6-Chloro-1-Aminoindane Rigid (Para)SERT / DAT (Release)High Direct analogue of PCA.[1] Causes long-term depletion of 5-HT and tryptophan hydroxylase (TPH).[1]
4-Chloroamphetamine (PCA) Open (Para)SERT / DAT (Release)Severe Selective destruction of serotonergic terminals.[1] Used as a research tool to lesion 5-HT neurons.[1]
MDAI Rigid (Methylenedioxy)SERT (Release)None Selective serotonin release without neurotoxicity.[1] Non-stimulant profile.[1]
The Neurotoxicity Mechanism

Neurotoxicity in this class is driven by the Para-Chloro substituent (as seen in PCA and 6-CAI).[1]

  • Entry: The molecule enters the 5-HT terminal via SERT.[1]

  • Oxidation: Inside the neuron, the para-chloro group facilitates oxidation (likely via reactive quinone intermediates or ROS generation).[1]

  • Damage: This causes irreversible inhibition of Tryptophan Hydroxylase (TPH) and terminal degeneration.[1]

  • 4-CAI Safety: The ortho-position of the chlorine in 4-CAI prevents this specific metabolic activation and steric alignment, rendering it significantly safer regarding serotonergic toxicity.[1]

Experimental Protocols

Protocol A: PNMT Inhibition Assay (Specific to 4-CAI)

Objective: Determine the


 of 4-CAI against PNMT.
  • Enzyme Source: Purified bovine adrenal medulla homogenate.[1]

  • Substrate: S-adenosylmethionine (SAM) as the methyl donor; Normetanephrine as the acceptor.[1]

  • Incubation: Incubate enzyme + substrate + 4-CAI (concentration range

    
     to 
    
    
    
    M) at 37°C for 30 mins.
  • Measurement: Quantify formed Metanephrine using HPLC-ECD.

  • Control: Use SKF-29661 (standard PNMT inhibitor) for validation.

Protocol B: [³H]5-HT Release Assay (Neurotoxicity Screen)

Objective: Compare serotonin release potency of 4-CAI vs. 6-CAI.

  • Preparation: Rat brain synaptosomes (P2 fraction).

  • Loading: Pre-load synaptosomes with [³H]5-HT (10 nM) for 15 mins.

  • Perfusion: Superfuse synaptosomes with buffer containing the test compound (4-CAI or 6-CAI).

  • Analysis: Collect fractions and measure radioactivity via liquid scintillation counting.

  • Endpoint: Calculate

    
     for release.
    
    • Expected Result: 6-CAI will show low nM

      
       (potent release).[1] 4-CAI will show high 
      
      
      
      M
      
      
      or no release (inactive).[1]

Synthesis & Metabolism Pathway[1]

Figure 2: Metabolic & Structural Divergence

Metabolism Compound 4-Chloro-1-Aminoindane Path1 N-Methylation (via PNMT/NMT) Compound->Path1 Path2 Ring Hydroxylation Compound->Path2 Product1 N-Methyl-4-Chloro-1-Aminoindane (Active Metabolite) Path1->Product1 Product2 Hydroxy-Chloro-Indane (Excretion) Path2->Product2

Caption: Metabolic fate of 4-CAI. N-methylation is a key pathway, potentially retaining biological activity.

References

  • Fuller, R. W., et al. (1978).[1] "Substrate-selective inhibition of phenylethanolamine N-methyltransferase by chloro-substituted 1-aminoindanes." Journal of Medicinal Chemistry.

  • Nichols, D. E., et al. (1994).[1] "Behavioral effects of the highly selective serotonin releasing agent 5-methoxy-6-methyl-2-aminoindan (MMAI)." European Journal of Pharmacology.

  • Simmler, L. D., et al. (2014).[1][2] "Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives." Biochemical Pharmacology.

  • US Patent 4096173A. "Chlorinated 1-aminoindane N-methyl transferase inhibitors."[1] United States Patent Office.[1]

  • Pinterova, N., et al. (2017).[1][3] "Synthetic Aminoindanes: A Summary of Existing Knowledge." Frontiers in Psychiatry.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.